Hexamethylphosphoramide

• CAS: 630-31-9

Core Science & Biosynthesis

Hexamethylphosphoramide (HMPA): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Hexamethylphosphoramide (HMPA), a polar aprotic solvent, has found utility in a variety of chemical applications due to its exceptional solvating properties. This technical guide provides an in-depth overview of the physical properties of HMPA, detailed experimental protocols for their determination, and a visualization of its role in a common organic reaction.

Core Physical Properties of Hexamethylphosphoramide

Hexamethylphosphoramide is a colorless to light amber liquid with a mild, amine-like or spicy odor.[1] It is a combustible liquid and is miscible with water.[2][3] A summary of its key physical properties is presented in the table below.

Physical Property	Value	Temperature (°C)	Pressure
Molecular Formula	C₆H₁₈N₃OP	-	-
Molecular Weight	179.20 g/mol [2]	-	-
Melting Point	5-7 °C (41-45 °F)	-	-
Boiling Point	230-232 °C (446-450 °F)[4][5]	20	740 mmHg
Density	1.03 g/mL[5][6]	25	-
Refractive Index (n_D)	1.459[5][7]	20	-
Vapor Pressure	0.07 mmHg[5][8]	25	-
Flash Point	105 °C (221 °F)[9]	-	-
Dielectric Constant	30.0[5][10]	20	-
Solubility in Water	Miscible	25	-

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for the determination of the key physical properties of Hexamethylphosphoramide, based on established standards.

Melting Point Determination (Capillary Method)

The melting point of HMPA can be determined using the capillary tube method as outlined in standards such as ASTM E324.

• Apparatus : A melting point apparatus with a heated block and a calibrated thermometer or temperature sensor, and capillary tubes.

• Procedure :

  • A small, finely powdered sample of solidified HMPA is packed into a capillary tube to a height of 2-4 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a constant rate, and the temperatures at which melting begins and is complete are recorded.

  • The melting range is reported as the temperature from the initial to the final melting point.

Boiling Point Determination (Distillation Method)

The boiling point of HMPA can be determined by distillation, following principles outlined in standards like ISO 4626.

• Apparatus : A distillation flask, condenser, receiving flask, calibrated thermometer, and a heating source.

• Procedure :

  • A measured volume of HMPA is placed in the distillation flask with boiling chips.

  • The apparatus is assembled, and the liquid is heated to a steady boil.

  • The vapor temperature is monitored, and the boiling point is recorded when the temperature stabilizes while the liquid is distilling.

  • The recorded boiling point should be corrected to standard atmospheric pressure if necessary.

Density Determination (Digital Density Meter)

The density of HMPA can be accurately measured using a digital density meter according to a method such as ASTM D4052.[5][11]

• Apparatus : A calibrated digital density meter with a temperature-controlled cell.

• Procedure :

  • The instrument is calibrated with dry air and distilled water.

  • A small sample of HMPA is injected into the measurement cell.

  • The instrument measures the oscillation period of a U-tube containing the sample, from which the density is calculated.

  • The measurement is performed at a constant, specified temperature.

Refractive Index Determination (Abbe Refractometer)

The refractive index of HMPA can be determined using an Abbe refractometer, following a standard procedure like ASTM D1218.[7][12]

• Apparatus : A calibrated Abbe refractometer with a light source and a temperature-controlled prism.

• Procedure :

  • A few drops of HMPA are placed on the prism of the refractometer.

  • The prism is closed, and the instrument is adjusted to bring the dividing line between the light and dark fields into focus on the crosshairs of the eyepiece.

  • The refractive index is read from the instrument's scale.

  • The measurement is performed at a constant, specified temperature.

Vapor Pressure Determination (Isoteniscope Method)

The vapor pressure of HMPA can be measured using an isoteniscope as described in ASTM D2879.[6][13]

• Apparatus : An isoteniscope, a pressure-measuring device (manometer), a constant-temperature bath, and a vacuum source.

• Procedure :

  • A sample of HMPA is placed in the isoteniscope, and dissolved gases are removed by boiling the sample under vacuum.

  • The isoteniscope is placed in the constant-temperature bath, and the pressure of an inert gas is adjusted to balance the vapor pressure of the sample.

  • The vapor pressure is read from the manometer at a given temperature.

Flash Point Determination (Pensky-Martens Closed Cup)

The flash point of HMPA can be determined using a Pensky-Martens closed-cup tester according to ASTM D93.[4][8]

• Apparatus : A Pensky-Martens closed-cup flash point tester with a temperature-controlled cup, a stirrer, and an ignition source.

• Procedure :

  • A specified volume of HMPA is placed in the test cup.

  • The sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the ignition source is applied to the vapor space above the liquid.

  • The flash point is the lowest temperature at which the vapors ignite.

Dielectric Constant Determination

The dielectric constant of HMPA can be measured using a capacitance-measuring instrument based on methods like ASTM D1533 for insulating liquids.[14][15]

• Apparatus : A test cell (capacitor), a capacitance bridge, and a temperature-controlled bath.

• Procedure :

  • The capacitance of the empty test cell is measured.

  • The test cell is filled with HMPA, and its capacitance is measured.

  • The dielectric constant is calculated as the ratio of the capacitance of the cell with HMPA to the capacitance of the empty cell.

Solubility Determination

The miscibility of HMPA in water can be determined by simple visual observation.

• Apparatus : Test tubes or vials, and a vortex mixer.

• Procedure :

  • Varying proportions of HMPA and water are mixed in test tubes.

  • The mixtures are agitated thoroughly.

  • The samples are observed for any signs of phase separation, cloudiness, or immiscibility. The absence of these indicates miscibility.

Role of Hexamethylphosphoramide in a Copper-Catalyzed Grignard Addition

Hexamethylphosphoramide can be used as an additive in various organic reactions to enhance reactivity and selectivity. One such application is in the copper-catalyzed 1,4-addition of Grignard reagents to α,β-unsaturated carbonyl compounds. The following diagram illustrates the general workflow of this reaction.

Caption: Workflow for a copper-catalyzed 1,4-addition of a Grignard reagent using HMPA as an additive.

References

• 1. atslab.com [atslab.com]
• 2. store.astm.org [store.astm.org]
• 3. Flash Point Testing - ASTM D93 - Pentyl Labs [pentyllabs.com]
• 4. store.astm.org [store.astm.org]
• 5. ASTM D4052 - eralytics [eralytics.com]
• 6. store.astm.org [store.astm.org]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. ASTM D93: Flash Point Analysis Laboratories - Analytice [analytice.com]
• 9. scribd.com [scribd.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. img.antpedia.com [img.antpedia.com]
• 12. matestlabs.com [matestlabs.com]
• 13. ASTM D2879 - eralytics [eralytics.com]
• 14. standards.iteh.ai [standards.iteh.ai]
• 15. store.astm.org [store.astm.org]

A Technical Guide to Hexamethylphosphoramide (HMPA): Polarity, Dielectric Properties, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract: Hexamethylphosphoramide (B148902) (HMPA) is a highly effective polar aprotic solvent renowned for its exceptional solvating properties and ability to accelerate a variety of chemical reactions. Its utility stems from a high dielectric constant and a significant dipole moment, which allow it to effectively solvate cations and enhance the reactivity of anions. This guide provides an in-depth analysis of HMPA's polarity and dielectric constant, presents key physicochemical data in a structured format, outlines the experimental methodology for determining its dielectric properties, and addresses the critical safety considerations associated with its use.

Introduction to Hexamethylphosphoramide (HMPA)

Hexamethylphosphoramide, with the chemical formula [(CH₃)₂N]₃PO, is an organophosphorus compound widely recognized as a superior polar aprotic solvent.[1] Its molecular structure features a central phosphorus atom double-bonded to an oxygen atom and single-bonded to three dimethylamino groups, resulting in a tetrahedral core.[2] The defining characteristic of HMPA is the highly polarized phosphorus-oxygen (P=O) bond, which imparts a large dipole moment and high polarity to the molecule.[2][3]

Unlike protic solvents, HMPA lacks acidic protons and cannot act as a hydrogen bond donor.[3] This combination of high polarity and aprotic nature makes it an invaluable solvent for reactions involving strong bases, nucleophiles, and organometallic reagents, particularly in pharmaceutical synthesis and polymer chemistry.[1][3] It excels at dissolving a wide range of organic compounds, polymers, gases, and inorganic salts.[1][2][4]

Physicochemical Properties of HMPA

The unique solvent capabilities of HMPA are quantified by its physical and chemical properties. These values are summarized in the table below.

Property	Value	Temperature (°C)
Dielectric Constant (ε)	~30	20
Dipole Moment	5.54 D
Molecular Formula	C₆H₁₈N₃OP
Molecular Weight	179.20 g/mol
Density	1.03 g/cm³	25
Boiling Point	230-233 °C
Melting Point	7 °C
Refractive Index (n²⁰/D)	1.459	20
Vapor Pressure	<0.1 mmHg	25
Flash Point (Closed Cup)	105 °C

(Data sourced from[1][5][6][7][8])

Polarity and Solvation Characteristics

HMPA's high polarity originates from the significant charge separation in the P=O bond, where the oxygen atom carries a substantial negative charge.[2] As an aprotic solvent, it lacks the ability to form hydrogen bonds with solutes. Its primary mode of solvation for ionic species involves the strong coordination of its basic oxygen atom to cations.[2][5] This selective solvation of cations leaves the corresponding anions "bare" and more nucleophilic, thereby accelerating the rates of reactions such as SN2 nucleophilic substitutions.[2][5] This effect is particularly pronounced with lithium cations, where HMPA's strong coordination helps to break up lithium base oligomers, enhancing their reactivity.[2]

Dielectric Constant

The dielectric constant (ε) is a measure of a solvent's ability to separate ions and support an electric field. HMPA possesses a high dielectric constant of approximately 30.[1][6][7] This high value contributes significantly to its ability to dissolve inorganic salts and stabilize charged intermediates in reaction mechanisms.[3] In specialty applications, such as lithium-ion battery electrolytes, the inclusion of HMPA as a cosolvent has been shown to enhance conductivity by 18-22%.[1]

Applications in Research and Development

The powerful solvating properties of HMPA make it a solvent of choice for numerous applications:

• Organic Synthesis: It is frequently used to increase reaction rates and yields in processes involving organometallic reagents and in nucleophilic substitution reactions.[3][9] It is particularly effective for deprotonations and reactions with challenging substrates.[3]

• Polymer Chemistry: HMPA serves as a solvent for difficult polymerizations and acts as a catalyst to improve the properties of materials like high-performance resins.[1][3]

• Organometallic Chemistry: It is used to break up aggregates of organometallic compounds, such as butyllithium, thereby increasing their selectivity and reactivity.[2]

Experimental Methodology: Determination of Dielectric Constant

The dielectric constant of a liquid like HMPA is typically determined by measuring the capacitance of a specially designed cell. The general protocol involves comparing the capacitance of the cell when filled with the liquid to its capacitance when empty (or filled with air).

Protocol: Capacitance-Based Measurement

• Apparatus Preparation: A dielectric cell, often consisting of two parallel plates or concentric cylinders, is cleaned, dried, and calibrated.[10][11] The cell is connected to a capacitance meter or an LC circuit.

• Calibration (C₀): The capacitance of the empty cell (C₀) is measured. This value represents the capacitance with air (dielectric constant ≈ 1) as the dielectric medium.

• Sample Introduction: The dielectric cell is carefully filled with high-purity HMPA, ensuring no air gaps are present between the plates.[10]

• Sample Measurement (Cₛ): The capacitance of the cell filled with the HMPA sample (Cₛ) is measured.

• Calculation: The static dielectric constant (ε) of the sample is calculated using the ratio of the two capacitance measurements:

  • ε = Cₛ / C₀

The following diagram illustrates the logical workflow for this experimental determination.

Workflow for Dielectric Constant Measurement.

Critical Safety and Handling Considerations

Despite its utility, HMPA is a hazardous substance and requires stringent handling protocols.

• Toxicity: HMPA is classified as a "select carcinogen" by OSHA and is reasonably anticipated to be a human carcinogen.[12][13] Chronic inhalation exposure has been shown to cause nasal tumors in rats.[12][14] It can also cause damage to the lungs and kidneys and has demonstrated reproductive effects in male animals.[12]

• Handling: Due to its carcinogenicity, HMPA must be handled exclusively in a chemical fume hood.[12] Appropriate personal protective equipment (PPE), including impermeable gloves and splash goggles, is mandatory to prevent skin and eye contact.[9][12] Containers should be stored in secondary containment.[12]

• Disposal: HMPA waste must be treated as hazardous and disposed of according to institutional and regulatory guidelines. It can be degraded by the action of hydrochloric acid.[2]

Alternatives to HMPA

Given the significant health risks associated with HMPA, researchers are encouraged to consider safer alternatives where possible. Common substitutes include:

• Dimethyl Sulfoxide (DMSO): Like HMPA, DMSO is a polar aprotic solvent and a strong hydrogen bond acceptor capable of solvating cations.[2]

• N,N'-Dimethylpropyleneurea (DMPU): A cyclic urea (B33335) that often serves as a less toxic substitute for HMPA in many reactions.[2]

• 1,3-Dimethyl-2-imidazolidinone (DMI): Another tetraalkylurea that can be used as an alternative solvent.[2]

Conclusion

Hexamethylphosphoramide is a powerful and versatile solvent whose high polarity and dielectric constant enable a wide range of synthetic transformations. Its ability to selectively solvate cations makes it particularly effective in accelerating reactions involving anionic species. However, its significant toxicity and carcinogenicity demand the utmost caution and adherence to strict safety protocols. For professionals in research and drug development, a thorough understanding of both its performance benefits and its hazards is essential for responsible and effective use. When feasible, the substitution with safer alternatives should be a primary consideration.

References

• 1. Hexamethylphosphoric Triamide (HMPA) - High-Purity Solvent for Chemical Synthesis [sincerechemicals.com]
• 2. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
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• 12. LCSS: HEXAMETHYLPHOSPHORAMIDE [web.stanford.edu]
• 13. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 14. stacks.cdc.gov [stacks.cdc.gov]

Hexamethylphosphoramide: A Technical Guide to its Carcinogenicity and Toxicity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and does not constitute medical or safety advice. Hexamethylphosphoramide (B148902) (HMPA) is a hazardous substance and should only be handled by trained professionals in appropriate laboratory settings.

Executive Summary

Hexamethylphosphoramide (HMPA), a potent solvent, is recognized as a significant carcinogenic and toxic agent. This technical guide provides an in-depth analysis of its hazardous properties, focusing on quantitative data, experimental methodologies, and the underlying mechanisms of its toxicity. HMPA is classified as "reasonably anticipated to be a human carcinogen" by the National Toxicology Program (NTP) and as a Group 2B carcinogen, "possibly carcinogenic to humans," by the International Agency for Research on Cancer (IARC).[1][2][3][4][5] The primary carcinogenic effect observed in animal studies is the induction of nasal tumors in rats following inhalation exposure.[1][2][3][6][7] This document synthesizes key findings from pivotal studies to serve as a comprehensive resource for professionals in research and drug development.

Carcinogenicity

The carcinogenic potential of HMPA has been primarily established through inhalation studies in rats. Chronic exposure to HMPA vapor leads to the development of both benign and malignant tumors in the nasal cavity.[1][2][6][7]

Quantitative Carcinogenicity Data

The dose-response relationship between HMPA inhalation and nasal tumor incidence in Sprague-Dawley rats is well-documented. The following table summarizes the key findings from the seminal study by Lee & Trochimowicz (1982).

Exposure Concentration (ppb)	Exposure Duration	Tumor Incidence (%)	Latency to First Tumor	Predominant Tumor Types
4000	9 months	83%	~7 months	Epidermoid Carcinoma (71.9%), Adenoid Squamous Carcinoma (15%), Papilloma (8.2%)
400	10 months	82%	~7 months	Epidermoid Carcinoma (71.9%), Adenoid Squamous Carcinoma (15%), Papilloma (8.2%)
100	6-13 months	19% (6 mo), 56% (13 mo)	~9 months	Epidermoid Carcinoma (71.9%), Adenoid Squamous Carcinoma (15%), Papilloma (8.2%)
50	12-24 months	15% (12 mo), 25% (24 mo)	~12 months	Epidermoid Carcinoma (71.9%), Adenoid Squamous Carcinoma (15%), Papilloma (8.2%)
10	24 months	0%	-	-
0 (Control)	24 months	0%	-	-

Data compiled from Lee & Trochimowicz, 1982.[6][7]

Experimental Protocol: Inhalation Carcinogenicity Study in Rats

The following protocol is a detailed summary of the methodology employed in the key inhalation carcinogenicity studies of HMPA.

Objective: To assess the carcinogenic potential of HMPA upon chronic inhalation exposure in rats.

Test System:

• Species: Charles River-CD Sprague-Dawley rats.[7]

• Groups: Four main exposure groups and a control group, with equal numbers of male and female rats (e.g., 120 males and 120 females per group).[6] An additional study with lower concentrations used 100 males and 100 females per group.[6]

Exposure Regimen:

• Route: Whole-body inhalation.

• Concentrations: 0 (control), 10, 50, 100, 400, and 4000 ppb of HMPA vapor.[6][7]

• Duration: 6 hours per day, 5 days per week.[6]

• Study Length: Ranged from 6 to 24 months.[6]

Endpoint Evaluation:

• Clinical Observations: Daily monitoring for signs of toxicity.

• Pathology: Gross necropsy and histopathological examination of all major tissues and organs, with a particular focus on the nasal cavity.

Workflow for a typical inhalation carcinogenicity study.

Toxicity Profile

HMPA exhibits both acute and chronic toxicity, affecting various organ systems.

Quantitative Toxicity Data

The following table summarizes key quantitative toxicity values for HMPA.

Metric	Species	Route	Value	Reference
LD50	Rat	Oral	2525 - 2650 mg/kg	[5][8]
LD50	Rabbit	Dermal	2600 mg/kg	[5][8]
LD50	Guinea pig	Oral	1600 mg/kg	[9]
NOAEL (Subchronic)	Rat	Oral (gavage)	1.2 mg/kg/day	[10]
LOAEL (Subchronic)	Rat	Oral (gavage)	15 mg/kg/day	[10]

NOAEL: No-Observed-Adverse-Effect Level; LOAEL: Lowest-Observed-Adverse-Effect Level.

Target Organ Toxicity

• Nasal Passages: Chronic inhalation and oral exposure in rats lead to rhinitis, degeneration of the nasal epithelium, squamous metaplasia, and dysplasia.[6][11]

• Respiratory System: Chronic oral administration in rats has been associated with an increased incidence of lung disease, including severe bronchiectasis and bronchopneumonia.[3][6]

• Kidneys: Acute oral exposure in animals has resulted in effects on the kidneys.[3] Repeated inhalation has caused severe degenerative changes in renal convoluted tubules in rats.[6]

• Reproductive System: Testicular atrophy has been observed in rats at high oral doses (120 mg/kg/day).[11]

Mechanism of Carcinogenicity and Toxicity

The carcinogenicity of HMPA is believed to be mediated through its metabolic activation.

Metabolic Activation Pathway

HMPA undergoes oxidative N-demethylation by cytochrome P450 enzymes, primarily in the liver and nasal epithelium.[6][12] This process is thought to generate reactive intermediates that are responsible for its genotoxic and carcinogenic effects. One hypothesis suggests the release of formaldehyde, a known nasal carcinogen, during this metabolic process.[13] However, studies in Drosophila melanogaster suggest that multiple hydroxylations of the methyl groups are crucial for its mutagenic activity, leading to the formation of multifunctional, cross-linking agents.[14]

Metabolic activation pathway of HMPA.

Genetic and Related Effects

The genotoxicity of HMPA has been demonstrated in various assays, although with some mixed results. It has shown positive results in the Drosophila melanogaster sex-linked recessive lethal assay, the mouse lymphoma assay, and in inducing sister chromatid exchange in Chinese hamster ovary cells.[10] The Ames test, however, has yielded predominantly negative results.[15] The formation of DNA adducts and cross-links by reactive metabolites is considered a key initiating event in its carcinogenicity.

Conclusion

Hexamethylphosphoramide is a potent carcinogen and toxicant, with the nasal cavity being the primary target for its carcinogenic effects following inhalation in animal models. Its toxicity extends to the respiratory, renal, and reproductive systems. The mechanism of action is linked to metabolic activation, leading to the formation of reactive intermediates that cause genotoxicity. The comprehensive data presented in this guide underscore the significant hazards associated with HMPA and the need for stringent safety protocols when handling this compound in a research or industrial setting.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Hexamethylphosphoramide - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. Hexamethylphosphoramide (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. publications.iarc.who.int [publications.iarc.who.int]
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• 14. Importance of multiple hydroxylated metabolites in hexamethylphosphoramide (HMPA)-mediated mutagenesis in Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Selection of an in vitro carcinogenicity test for derivatives of the carcinogen hexamethylphosphoramide - PubMed [pubmed.ncbi.nlm.nih.gov]

Hexamethylphosphoramide (HMPA): A Technical Guide to Safe Handling and Storage

Introduction: Hexamethylphosphoramide (HMPA), with the formula [(CH₃)₂N]₃PO, is a highly polar, aprotic solvent utilized in organic synthesis for its exceptional ability to dissolve a wide range of organic and inorganic compounds and to accelerate reaction rates, particularly Sₙ2 reactions.[1][2][3] However, its utility is overshadowed by significant health risks. HMPA is classified as a "select carcinogen" by OSHA, is reasonably anticipated to be a human carcinogen, and exhibits mutagenic and reproductive toxicity in animal studies.[4][5] Exposure can occur through inhalation, skin absorption, or ingestion.[6] Therefore, stringent adherence to rigorous safety protocols is mandatory for all personnel handling this substance. This guide provides an in-depth overview of the essential precautions for the safe handling and storage of HMPA in a research and development environment.

Hazard Identification and Toxicology

HMPA is a hazardous substance that requires careful management in a laboratory setting.[7] It is a combustible liquid and can cause severe skin burns and eye damage.[8][9] Chronic exposure has been linked to cancer, particularly nasal tumors in animal studies, and may cause heritable genetic damage.[4][7][10]

Table 1: GHS Hazard and Precautionary Statements

Category	Code	Statement
Hazard	H314	Causes severe skin burns and eye damage.[8][9]
	H340	May cause genetic defects.[8][9]
	H350	May cause cancer.[8][9]
Precautionary	P201	Obtain special instructions before use.[8]
	P202	Do not handle until all safety precautions have been read and understood.[8]
	P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.[8]
	P301+P330+P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[8]
	P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/ shower.[8]
	P304+P340+P310	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/ doctor.[8]
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8]
	P405	Store locked up.[8][11]

| | P501 | Dispose of contents/ container to an approved waste disposal plant.[8] |

Table 2: Acute Toxicity Data

Route	Species	Value
LD50 Oral	Rat	2525 - 2650 mg/kg[4][8]

| LD50 Skin | Rabbit | 2600 mg/kg[4] |

Physical and Chemical Properties

HMPA is a colorless liquid with a mild amine or aromatic odor.[7][12] It is completely miscible with water and most organic solvents.[4][13]

Table 3: Physical and Chemical Properties of HMPA

Property	Value
CAS Number	680-31-9[1]
Molecular Formula	C₆H₁₈N₃OP[8]
Molecular Weight	179.20 g/mol [1][8]
Appearance	Colorless liquid[1][5]
Melting Point	6 - 7 °C (43 - 45 °F)[4][9]
Boiling Point	230 - 233 °C (446 - 451 °F)[1][4]
Density	1.03 g/mL at 25 °C[1][9]
Vapor Pressure	0.07 mmHg at 25 °C[4]
Vapor Density	6.18 - 6.2 (air = 1.0)[4][7]
Flash Point	105 - 144 °C (220 - 291 °F)[4][9]

| Solubility | Miscible with water[4] |

Handling Protocols

Due to its carcinogenicity, all handling of HMPA must be performed with strict adherence to safety procedures to minimize any potential for exposure.[4]

Engineering Controls

• Fume Hood: All work with HMPA must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[2][4][6]

• Ventilation: The laboratory must be well-ventilated.[6][7]

• Safety Equipment: Emergency eyewash stations and safety showers must be readily accessible in the immediate work area.[6][14]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent skin and eye contact.[2][6]

Table 4: Recommended Personal Protective Equipment

Body Part	Item	Specification
Hands	Chemical-resistant gloves	Use appropriate impermeable gloves (e.g., nitrile).[4][6] Change gloves frequently and immediately if contaminated.
Eyes/Face	Safety Goggles & Face Shield	Chemical splash goggles are required.[4][6] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.
Body	Protective Clothing	A long-sleeved lab coat or disposable gown is required.[6][7] Full-body protective clothing may be necessary for large-scale operations or spill cleanup.[7]

| Respiratory | Respirator | For operations outside of a fume hood or during a large spill, a half-face filter-type respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) should be used.[4][7] |

Procedural Protocol for Routine Use

• Preparation: Before handling, ensure all safety precautions have been read and understood.[8] Designate a specific area within the fume hood for HMPA work.

• Don PPE: Put on all required PPE as detailed in Table 4.

• Dispensing: Automatically pump or carefully pour liquid HMPA from storage containers to reaction vessels to avoid splashes and aerosols.[8][14]

• During Reaction: Keep the reaction vessel closed and within the fume hood at all times.

• Post-Handling: After use, thoroughly wash hands and face.[8] Immediately change any contaminated clothing.[8]

• Decontamination: Decontaminate all work surfaces after completion of the task.

Storage Requirements

Proper storage is critical to maintain the stability of HMPA and prevent hazardous situations.

• Location: Store in a cool, dry, well-ventilated area.[6][7] The storage area should be locked or otherwise accessible only to authorized personnel.[8][11]

• Containers: Keep in the original, tightly sealed containers.[6][7][8] It is recommended to store primary containers within secondary containment.[4][5]

• Atmosphere: HMPA is air and moisture sensitive. Handle and store under an inert gas (e.g., nitrogen or argon).[8]

• Segregation: Store away from incompatible materials.[6] Do not store near ignition sources.[7]

Table 5: Storage Incompatibilities

Class of Substance	Examples
Strong Oxidizing Agents	Peroxides, Nitrates[4][7]

| Strong Acids | Hydrochloric Acid, Sulfuric Acid[4][6] |

Emergency Procedures

Spill Response Protocol

• Evacuate: Clear the area of all personnel.[7] Move upwind from the spill.[7]

• Alert: Notify laboratory personnel and emergency services (e.g., institutional EHS, Fire Brigade) of the spill's location and nature.[7]

• Control Ignition Sources: Remove all sources of ignition from the area.[7]

• Containment (Major Spills): For large spills, only trained personnel wearing full body protective clothing and SCBA should attempt cleanup.[7] Prevent the spillage from entering drains or water courses.[7]

• Cleanup (Minor Spills):

  • Wear all required PPE, including respiratory protection.

  • Use an absorbent material, such as a spill pillow, sand, or Chemizorb®, to soak up the liquid.[4][8]

  • Carefully collect the absorbent material and contaminated debris into a suitable, clearly labeled, sealable container for hazardous waste disposal.[4]

• Post-Cleanup: Ventilate and wash the spill area thoroughly after cleanup is complete.[14]

First Aid Measures

Table 6: First Aid Procedures for HMPA Exposure

Exposure Route	First Aid Action
Inhalation	Remove the person to fresh air. Keep them warm and rested. If not breathing, apply artificial respiration. Seek immediate medical attention.[4][7]
Skin Contact	Immediately remove all contaminated clothing. Flush skin and hair with running water and soap for at least 15 minutes. Seek medical attention.[4][7]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

| Ingestion | Do NOT induce vomiting.[7][8] Rinse mouth with water. Seek immediate medical attention.[4][15] |

Fire Fighting

• Hazards: HMPA is a combustible liquid.[4][7] Heating may cause containers to rupture violently.[7] Combustion produces toxic fumes of carbon monoxide, nitrogen oxides (NOx), and phosphorus oxides (POx).[4][7]

• Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon dioxide (CO₂).[4][7]

Waste Disposal Protocol

All HMPA and HMPA-contaminated materials must be treated as hazardous waste.

• Segregation: Do not mix HMPA waste with other waste streams.[8]

• Collection: Collect all excess HMPA and contaminated materials (e.g., gloves, absorbent paper, empty containers) in a dedicated, clearly labeled, and sealed container.[4]

• Labeling: The waste container must be labeled as "Hazardous Waste" and clearly identify the contents, including "Hexamethylphosphoramide" and appropriate hazard warnings (e.g., "Carcinogen").

• Storage: Store the waste container in a designated satellite accumulation area, following the same storage guidelines as for the pure chemical.

• Disposal: Arrange for disposal through the institution's Environmental Health and Safety (EHS) department.[4] All waste must be handled in accordance with local, state, and federal regulations.[7] Do not pour HMPA down the drain.[7]

Visual Workflow for Safe Management

The following diagram illustrates the lifecycle of HMPA within a laboratory setting, highlighting critical control points for safe management.

Caption: Logical workflow for the safe management of HMPA from receipt to disposal.

References

• 1. Hexamethylphosphoramide (HMPA) [commonorganicchemistry.com]
• 2. sincerechemicals.com [sincerechemicals.com]
• 3. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 4. LCSS: HEXAMETHYLPHOSPHORAMIDE [web.stanford.edu]
• 5. Page loading... [wap.guidechem.com]
• 6. nbinno.com [nbinno.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. 六甲基磷酰三胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 10. Hexamethylphosphoramide: Properties, Uses and Hazard_Chemicalbook [chemicalbook.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. HEXAMETHYL PHOSPHORAMIDE | Occupational Safety and Health Administration [osha.gov]
• 13. Hexamethylphosphoric Triamide (HMPA) - High-Purity Solvent for Chemical Synthesis [sincerechemicals.com]
• 14. nj.gov [nj.gov]
• 15. lobachemie.com [lobachemie.com]

The Discovery and Enduring Utility of Hexamethylphosphoramide in Organic Synthesis

A cornerstone of synthetic chemistry for over a century, Hexamethylphosphoramide (HMPA) has played a pivotal role in the advancement of organic synthesis. This technical guide delves into the historical discovery of this powerful polar aprotic solvent and its subsequent extensive use, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its properties and applications.

Hexamethylphosphoramide, a colorless liquid, was first synthesized by the German chemist August Michaelis and his student Ernst Ratzlaff at the University of Rostock. Their seminal work, published in 1903 in the "Berichte der deutschen chemischen Gesellschaft," detailed the reaction of phosphorus oxychloride with an excess of dimethylamine (B145610), laying the foundation for the production of this highly effective solvent. While Ratzlaff's 1901 doctoral thesis described the synthesis of the key precursor, dimethylamidophosphoric dichloride, the 1903 publication is widely recognized for its comprehensive account of phosphoramides, including the first description of HMPA.

Physicochemical Properties

HMPA's utility as a solvent stems from its unique combination of physical and chemical properties. Its high dielectric constant and large dipole moment make it an excellent solvent for a wide range of polar and nonpolar compounds. Furthermore, its aprotic nature, meaning it lacks acidic protons, prevents it from participating in reactions as a proton donor, a crucial characteristic for many sensitive organic transformations.

Property	Value
Molecular Formula	C₆H₁₈N₃OP
Molar Mass	179.20 g/mol
Melting Point	7.2 °C
Boiling Point	232.5 °C
Density	1.025 g/mL at 25 °C
Dielectric Constant	30

Historical Use in Synthesis: A Catalyst for Discovery

The true impact of HMPA on organic synthesis became apparent in the decades following its discovery. Its ability to solvate cations, particularly alkali metal cations, while leaving anions relatively "naked" and therefore more reactive, has been instrumental in accelerating a vast array of reactions. This property has been particularly transformative in the realms of organometallic chemistry and nucleophilic substitution reactions.

Key Applications in Historical Synthesis:

• Enhancement of Nucleophilic Substitution (SN2) Reactions: By effectively solvating the counter-ion of a nucleophile, HMPA dramatically increases its reactivity. This has enabled countless SN2 reactions to proceed at faster rates and with higher yields, even with sterically hindered substrates or poor leaving groups.

• Organometallic Chemistry: HMPA has been extensively used as a co-solvent in reactions involving organolithium, Grignard, and other organometallic reagents. It breaks down an aggregate of these reagents, leading to more reactive monomeric species and often influencing the stereochemical outcome of reactions.

• Enolate Chemistry: The addition of HMPA can significantly impact the reactivity and stereoselectivity of enolate alkylations and aldol (B89426) reactions by altering the structure and aggregation state of the enolate.

• Elimination Reactions: HMPA can promote elimination reactions by increasing the basicity of the reagents used.

Experimental Protocols: A Glimpse into the Past

To illustrate the practical application of HMPA in a historical context, a detailed experimental protocol for its synthesis, adapted from early methodologies, is provided below.

Synthesis of Hexamethylphosphoramide

Materials:

• Phosphorus oxychloride (POCl₃)

• Anhydrous dimethylamine ((CH₃)₂NH)

• Anhydrous diethyl ether

Procedure:

• A solution of phosphorus oxychloride in anhydrous diethyl ether is cooled in an ice-salt bath.

• A twofold excess of anhydrous dimethylamine is slowly added to the cooled solution with vigorous stirring.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for one hour.

• The resulting precipitate of dimethylamine hydrochloride is removed by filtration.

• The ether is removed from the filtrate by distillation.

• The remaining liquid is fractionally distilled under reduced pressure to yield pure hexamethylphosphoramide.

Visualizing the Synthetic Pathway

The synthesis of HMPA can be visualized as a straightforward nucleophilic substitution reaction at the phosphorus center.

Synthesis of Hexamethylphosphoramide

The Enduring Legacy and a Word of Caution

Despite its undeniable contributions to organic synthesis, the use of HMPA has significantly declined in recent years due to its classification as a potent carcinogen. Researchers and drug development professionals must handle HMPA with extreme caution, employing appropriate personal protective equipment and working in well-ventilated areas. The development of safer alternatives, such as dimethylpropyleneurea (DMPU) and N,N'-dimethyl-N,N'-dipropylurea (DMPU), has provided valuable substitutes for many applications.

However, the historical significance of Hexamethylphosphoramide remains undiminished. Its discovery and application represent a pivotal chapter in the evolution of synthetic chemistry, enabling the construction of complex molecules and fueling innovation in fields ranging from materials science to medicinal chemistry. A thorough understanding of its properties and historical context is essential for any scientist working at the forefront of chemical synthesis.

Theoretical Basis for HMPA's Solvent Effects: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexamethylphosphoramide (HMPA) is a highly polar, aprotic solvent renowned for its exceptional solvating power, particularly for cations.[1][2] This property has made it a valuable tool in organic synthesis for accelerating reactions and influencing selectivity.[3] However, its recognized carcinogenicity necessitates careful handling and consideration of safer alternatives.[4] This technical guide provides an in-depth exploration of the theoretical underpinnings of HMPA's solvent effects, supported by quantitative data, detailed experimental protocols, and visualizations of key mechanisms.

Physicochemical Properties and Solvent Parameters

The unique solvent effects of HMPA stem from its distinct molecular structure and resulting physicochemical properties. The highly polarized phosphorus-oxygen bond and the presence of six methyl groups on the nitrogen atoms contribute to its high dipole moment and steric bulk.[2] A summary of its key properties is presented below.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₈N₃OP	[5]
Molar Mass	179.20 g/mol	[5]
Appearance	Colorless liquid	[5]
Density	1.03 g/cm³	[6]
Melting Point	7.2 °C	[6]
Boiling Point	232.5 °C	[6]
Dielectric Constant	30	[6]
Dipole Moment	4.3 D
Gutmann Donor Number (DN)	38.8 kcal/mol
Kamlet-Taft Parameters
α (Hydrogen Bond Acidity)	0	[1]
β (Hydrogen Bond Basicity)	1.05
π* (Dipolarity/Polarizability)	0.87

Theoretical Basis of Solvent Effects

HMPA's profound influence on chemical reactions can be attributed to several key theoretical principles:

Strong Cation Solvation and the "Bare Anion" Effect

HMPA is a potent Lewis base, as indicated by its high Gutmann Donor Number (DN) of 38.8 kcal/mol. This signifies its exceptional ability to donate electron density to Lewis acids, most notably metal cations. The oxygen atom of the P=O group is the primary site of coordination.[2] In salt-based reactions, such as nucleophilic substitutions, HMPA molecules effectively encapsulate the cation, disrupting the ion pair. This leaves the anion "bare" and highly reactive, significantly accelerating reaction rates.[1][3] This phenomenon is particularly pronounced in SN2 reactions.

HMPA's role in generating highly reactive "bare" anions in SN2 reactions.

Deaggregation of Organometallic Reagents

Organolithium reagents often exist as aggregates (e.g., tetramers, hexamers) in solution, which attenuates their reactivity. HMPA's strong coordinating ability with lithium cations effectively breaks down these aggregates into smaller, more reactive species, such as monomers and dimers. This deaggregation exposes the carbanionic center, leading to a dramatic increase in the rates of reactions like metalation and alkylation.

Deaggregation of organolithium reagents by HMPA leads to more reactive species.

Influence on Reaction Stereochemistry and Regioselectivity

By altering the solvation sphere of the cation, HMPA can significantly influence the stereochemical and regiochemical outcome of reactions. For instance, in the alkylation of enolates, the presence of HMPA can change the E/Z ratio of the enolate formed, thereby directing the stereochemistry of the subsequent alkylation. This is attributed to the disruption of the chelated transition state that is favored in less coordinating solvents.

Experimental Protocols

The following protocols are provided as examples of how HMPA's solvent effects are exploited in synthetic organic chemistry. Note on Safety: HMPA is a suspected carcinogen and should be handled with extreme caution in a well-ventilated fume hood, using appropriate personal protective equipment.

Williamson Ether Synthesis (Illustrative Example)

While many modern Williamson ether synthesis protocols utilize other polar aprotic solvents, this example illustrates the fundamental principle of how HMPA would accelerate such a reaction.

Reaction: Synthesis of Benzyl (B1604629) Phenyl Ether

Materials:

• Phenol (B47542)

• Benzyl bromide

• Potassium carbonate

• Hexamethylphosphoramide (HMPA)

• Diethyl ether

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve phenol and potassium carbonate in HMPA.

• Add benzyl bromide to the mixture.

• Heat the reaction mixture to 80 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Alkylation of an Enolate with HMPA as a Co-solvent

Reaction: Methylation of 2-phenylpropanoate (B8470279)

Materials:

• Methyl 2-phenylpropanoate

• Lithium diisopropylamide (LDA)

• Methyl iodide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Hexamethylphosphoramide (HMPA)

• Saturated aqueous ammonium (B1175870) chloride

• Diethyl ether

Procedure:

• Prepare a solution of LDA in anhydrous THF in a flame-dried, nitrogen-purged flask at -78 °C.

• Slowly add a solution of methyl 2-phenylpropanoate in anhydrous THF to the LDA solution at -78 °C to form the lithium enolate.

• Add HMPA to the enolate solution and stir for 30 minutes at -78 °C.

• Add methyl iodide to the reaction mixture and stir for an additional 2 hours at -78 °C.

• Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to room temperature.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Experimental workflow for the alkylation of an enolate using HMPA.

Spectroscopic Insights into HMPA's Solvent Effects

Spectroscopic techniques provide direct evidence for the interactions between HMPA and solutes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 7Li and 31P NMR are powerful tools for studying the solvation of lithium ions by HMPA.[6] The chemical shifts of these nuclei are sensitive to the coordination environment of the lithium cation, allowing for the characterization of different solvated species, including contact ion pairs (CIPs) and solvent-separated ion pairs (SIPs).[6]

• Infrared (IR) Spectroscopy: The P=O stretching frequency in HMPA is sensitive to its coordination to metal cations. Upon coordination, this band typically shifts to a lower wavenumber, providing evidence for the Lewis base-Lewis acid interaction.

• UV-Vis Spectroscopy: While HMPA itself does not absorb in the visible region, it can influence the UV-Vis spectra of solutes. For example, the formation of charge-transfer complexes involving HMPA can be monitored using this technique.

Conclusion

The theoretical basis for HMPA's solvent effects is firmly rooted in its strong Lewis basicity and ability to effectively solvate cations. This leads to the generation of highly reactive "bare" anions and the deaggregation of organometallic reagents, resulting in significant rate accelerations and altered selectivities in a wide range of organic reactions. While its toxicity is a major concern, a thorough understanding of its properties and mechanisms of action is crucial for its judicious use in specialized applications and for the development of safer, equally effective alternatives. The experimental protocols and visualizations provided in this guide offer a practical framework for researchers and professionals working in drug development and chemical synthesis.

References

• 1. Kamlet-Taft solvent parameters [stenutz.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. old.goldbook.iupac.org [old.goldbook.iupac.org]
• 5. mjas.analis.com.my [mjas.analis.com.my]
• 6. Kamlet-Taft solvent parameters [stenutz.eu]

Hexamethylphosphoramide (HMPA) as a Reaction Additive: A Technical Guide

Abstract: Hexamethylphosphoramide (HMPA) is a highly polar, aprotic solvent and reaction additive with the formula [(CH₃)₂N]₃PO.[1] For decades, it has been a valuable tool in organic synthesis, prized for its exceptional ability to solvate cations and enhance the reactivity of anionic species.[2][3] Its application spans a wide range of transformations, including nucleophilic substitutions, organometallic reactions, and enolate chemistry, where it can significantly increase reaction rates and influence stereochemical outcomes.[4][5] However, HMPA is a known carcinogen, and its use is associated with significant health risks, necessitating stringent safety protocols and the consideration of safer alternatives.[6][7][8] This technical guide provides an in-depth overview of HMPA's properties, mechanisms of action, key applications, detailed experimental protocols, and critical safety information for researchers, scientists, and drug development professionals.

Physicochemical Properties

HMPA is a colorless liquid with a mild amine-like odor.[5][9] Its high boiling point and dielectric constant make it suitable for a wide range of reaction conditions.[9][10] The key physicochemical properties of HMPA are summarized in Table 1.

Property	Value	References
Molecular Formula	C₆H₁₈N₃OP	[1][3]
Molar Mass	179.20 g/mol	[3][8]
CAS Number	680-31-9	[1][8]
Appearance	Colorless liquid	[1][3][8]
Density	1.03 g/cm³ (at 25 °C)	[8][9]
Melting Point	7.2 °C	[3][8]
Boiling Point	230-232 °C	[8][9]
Flash Point	105 °C	[7][9]
Vapor Pressure	0.07 mmHg (at 25 °C)	[6][7]
Dielectric Constant	~30	[3][9]
Solubility	Miscible with water and most organic solvents	[5][7][9]

Mechanism of Action

The efficacy of HMPA as a reaction additive stems from its molecular structure. It is a phosphine (B1218219) oxide with a highly polarized P=O bond, resulting in a significant negative charge on the oxygen atom.[1] This strong Lewis basicity allows HMPA to be a powerful electron pair donor and an exceptional cation solvator, while leaving anions relatively unsolvated.[5][11][12]

2.1 Cation Solvation and Deaggregation

In reactions involving organometallic reagents, particularly organolithiums like n-butyllithium (n-BuLi), HMPA plays a crucial role in breaking up the oligomeric aggregates these reagents form in solution.[1][12] By strongly coordinating to the lithium cations, HMPA deaggregates the clusters into more reactive monomeric or dimeric species.[13] This deaggregation increases the effective concentration of the base and enhances its reactivity.[5]

Caption: HMPA breaks apart organolithium aggregates by solvating the Li+ cations.

2.2 The "Naked Anion" Effect in SN2 Reactions

HMPA is known to dramatically accelerate the rates of bimolecular nucleophilic substitution (SN2) reactions.[2][3][14] As a polar aprotic solvent, it does not engage in hydrogen bonding.[11][14] It effectively solvates the metal cation (e.g., K⁺, Na⁺, Li⁺) of a nucleophilic salt, but poorly solvates the corresponding anion.[2][12] This leaves the anion "bare" or "naked," freeing it from its ion pair and surrounding solvent shell, which significantly increases its nucleophilicity and reactivity.[2][3]

Caption: HMPA creates a "naked anion," enhancing nucleophilicity in SN2 reactions.

2.3 Influence on Enolate Chemistry

HMPA significantly influences the structure and reactivity of lithium enolates.[15] It can alter the aggregation state of enolates, often favoring smaller aggregates like dimers over the tetramers that may exist in solvents like THF.[15][16] This change in aggregation, along with strong coordination to the lithium ion, can affect the enolate's reactivity and stereoselectivity. For instance, the addition of HMPA can reverse the stereoselectivity of deprotonation, favoring the formation of E enolates from esters where Z enolates might typically be formed.[17][18]

Applications and Experimental Protocols

HMPA is employed as a solvent or co-solvent in a variety of critical organic transformations.

3.1 Williamson Ether Synthesis

This classic SN2 reaction benefits greatly from HMPA's ability to enhance the nucleophilicity of the alkoxide. The following protocol is for the synthesis of benzyl (B1604629) phenyl ether.[3]

Experimental Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine phenol, potassium carbonate, and HMPA.

• Reagent Addition: Stir the mixture at room temperature for 15 minutes to form the potassium phenoxide salt.

• Reaction: Add benzyl bromide dropwise to the reaction mixture. Heat the reaction to 80 °C.

• Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature and quench with water.

• Extraction: Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography.

Reagent	Molar Eq.	Notes
Phenol	1.0	Starting material
Potassium Carbonate	1.5	Base
Benzyl Bromide	1.1	Electrophile
HMPA	-	Solvent

3.2 Aldol Condensation for Prostaglandin Intermediate Synthesis

In complex syntheses, HMPA is used to ensure complete formation of reactive intermediates like lithium enolates, which is crucial for achieving high yields in subsequent bond-forming steps.[13]

Experimental Protocol:

• Enolate Formation:

  • Dissolve the starting ester (e.g., Methyl Oleate) in anhydrous THF in a flame-dried reaction flask under an inert atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of Lithium Diisopropylamide (LDA) in THF.

  • Add freshly distilled HMPA to the reaction mixture and stir at -78 °C for 2 hours to ensure complete enolate formation.

• Aldol Condensation:

  • Slowly add a solution of the aldehyde electrophile (e.g., 2,3-O-isopropylidene-D-glyceraldehyde) in anhydrous THF to the enolate solution at -78 °C.

  • Continue stirring at -78 °C for the time specified in the literature procedure.

• Quenching and Work-up:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether).

• Purification:

  • Combine organic layers, dry over a drying agent (e.g., MgSO₄), and concentrate.

  • Purify the crude product by column chromatography on silica (B1680970) gel.[13]

Reagent	Role	Notes
Methyl Oleate	Enolate Precursor	Starting ester
Lithium Diisopropylamide (LDA)	Strong Base	Forms the lithium enolate
Hexamethylphosphoramide (HMPA)	Additive	Ensures complete enolate formation
Aldehyde	Electrophile	Reacts with the enolate
Anhydrous THF	Solvent	Reaction medium

Workflow and Decision-Making

The decision to use HMPA requires careful consideration of its benefits versus its significant risks.

References

• 1. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 2. Hexamethylphosphoric Triamide_ High-Purity Solvent & Reagent-2 potassium iodide [sincerechemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. HMPA - Enamine [enamine.net]
• 5. scribd.com [scribd.com]
• 6. Hexamethylphosphoramide: Properties, Uses and Hazard_Chemicalbook [chemicalbook.com]
• 7. LCSS: HEXAMETHYLPHOSPHORAMIDE [web.stanford.edu]
• 8. Hexamethylphosphoramide (HMPA) [commonorganicchemistry.com]
• 9. Hexamethylphosphoric Triamide (HMPA) - High-Purity Solvent for Chemical Synthesis [sincerechemicals.com]
• 10. benchchem.com [benchchem.com]
• 11. Sixty Solvents [chem.rochester.edu]
• 12. Hexamethylphosphoramide [chemeurope.com]
• 13. benchchem.com [benchchem.com]
• 14. Choose the best solvent for an SN2 reaction. A. HMPA B. CHCl3 C. H2O D. .. [askfilo.com]
• 15. academic.oup.com [academic.oup.com]
• 16. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 17. Enolate - Wikipedia [en.wikipedia.org]
• 18. chemweb.bham.ac.uk [chemweb.bham.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols for Hexamethylphosphoramide (HMPA) in Enolate Formation

For Researchers, Scientists, and Drug Development Professionals

Hexamethylphosphoramide (HMPA) is a highly polar, aprotic solvent and ligand that profoundly influences the reactivity and selectivity of enolate formation and subsequent reactions. Its primary role is to solvate metal cations, particularly lithium, thereby altering the aggregation state and structure of lithium enolates. This leads to significant effects on reaction rates, regioselectivity, and stereoselectivity. These application notes provide a comprehensive overview, quantitative data, and detailed protocols for the effective use of HMPA in enolate chemistry.

Core Principles of HMPA in Enolate Chemistry

Hexamethylphosphoramide's strong Lewis basicity allows it to effectively coordinate with lithium cations, leading to several key effects:

• Deaggregation of Enolates: In ethereal solvents like tetrahydrofuran (B95107) (THF), lithium enolates often exist as aggregates (dimers, tetramers, etc.). HMPA breaks down these aggregates into smaller, more reactive species, often monomers.[1][2][3]

• Formation of Solvent-Separated Ion Pairs (SSIPs): By solvating the lithium cation, HMPA promotes the formation of solvent-separated ion pairs, increasing the nucleophilicity of the enolate.[4]

• Control of Stereoselectivity: The addition of HMPA can dramatically alter the stereochemical outcome of enolate reactions. It typically favors the formation of the Z-enolate by disrupting the cyclic, six-membered chair-like transition state that often leads to the E-enolate in THF alone.[5][6][7] This is due to the formation of an "open" transition state where steric hindrance becomes the dominant controlling factor.[6][8][9]

• Enhanced Reactivity: The increased nucleophilicity of the enolate in the presence of HMPA can lead to faster reaction rates.[10][11]

Quantitative Data: HMPA Concentration and its Effect on Enolate Geometry

The concentration of HMPA is a critical parameter that must be carefully optimized for each specific reaction. The following tables summarize the observed effects of HMPA concentration on the stereochemical outcome of enolate formation.

Table 1: Effect of HMPA on the E/Z Selectivity of Ester Enolates

Substrate	Base	Solvent System	E:Z Ratio	Reference
Ethyl Propionate	LDA	THF	>98:2	[6]
Ethyl Propionate	LDA	THF / HMPA (23%)	10:90	[6]
Ethyl 2-methylbutanoate	LDA	THF	82:18	[12]
Ethyl 2-methylbutanoate	LDA	THF / HMPA	6:94	[12]

Table 2: HMPA Concentration Effects on Reaction Kinetics and Enolate Structure

Reaction / Species	HMPA Concentration	Observation	Reference
LDA-mediated enolization	0.10 M	Competing metalation pathways observed.	[10]
LDA-mediated enolization	0.80 M	Reaction rate shows a second-order dependence on HMPA concentration.	[10]
Oppolzer Enolate (Aryl-substituted)	> 1.5 equivalents	Monomers begin to emerge alongside dimers.	[1]
Oppolzer Enolate (Aryl-substituted)	> 3.0 equivalents	Monomers become the dominant species.	[1]
Addition of sulfur-stabilized lithium reagents	2 equivalents	Sufficient to achieve >95% 1,4-addition.	[4]

Experimental Protocols

Protocol 1: General Procedure for Z-Selective Enolate Formation of an Ester using LDA/HMPA

This protocol is a general guideline and may require optimization for specific substrates.

Reagents and Materials:

• Ester substrate

• Diisopropylamine (B44863), freshly distilled from CaH₂

• n-Butyllithium (n-BuLi) in hexanes

• Hexamethylphosphoramide (HMPA), freshly distilled from CaH₂ under reduced pressure

• Anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone ketyl

• Electrophile

• Quenching solution (e.g., saturated aqueous NH₄Cl)

• Standard glassware for anhydrous reactions (oven-dried)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of LDA Solution: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath). To this solution, add n-BuLi (1.05 equivalents) dropwise via syringe. Stir the resulting solution at -78 °C for 15 minutes, then allow it to warm to 0 °C and stir for an additional 30 minutes to ensure complete formation of lithium diisopropylamide (LDA).

• Enolate Formation: Cool the freshly prepared LDA solution back down to -78 °C. Add HMPA (1.0 - 4.0 equivalents, optimize for specific reaction) dropwise. To this LDA/HMPA solution, add a solution of the ester substrate (1.0 equivalent) in anhydrous THF dropwise over a period of 15-30 minutes. Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete enolate formation.

• Reaction with Electrophile: To the enolate solution at -78 °C, add the electrophile (1.0-1.2 equivalents) either neat or as a solution in anhydrous THF. The addition should be done dropwise to control the reaction exotherm.

• Reaction Monitoring and Work-up: Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC). The reaction time will vary depending on the substrate and electrophile. Upon completion, quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extraction and Purification: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate) three times. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Caution: HMPA is a suspected carcinogen and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment. All glassware and materials that come into contact with HMPA should be decontaminated.

Visualization of HMPA's Role in Enolate Formation

Diagram 1: Influence of HMPA on Enolate Geometry

Caption: HMPA alters the transition state geometry in enolate formation.

Diagram 2: Deaggregation of Lithium Enolate Dimers by HMPA

Caption: HMPA promotes the formation of more reactive monomeric enolates.

Alternatives to HMPA

Due to the toxicity of HMPA, several alternatives have been developed, with varying degrees of success. The most common alternative is 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU). While DMPU can often replace HMPA, it may require higher concentrations or longer reaction times to achieve similar results.[4][13] In some cases, DMPU is not a suitable substitute, and HMPA remains necessary for achieving the desired reactivity and selectivity.[13] Other alternatives include N-methyl-2-pyrrolidone (NMP) and tris(pyrrolidino)phosphine oxide (TPPO).[13] The choice of an alternative should be made on a case-by-case basis and may require significant optimization.

References

• 1. Lithiated Oppolzer Enolates: Solution Structures, Mechanism of Alkylation, and Origin of Stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 6. Asymmetric Aldol Reactions [chem-is-you.blogspot.com]
• 7. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 8. imperial.ac.uk [imperial.ac.uk]
• 9. web.mit.edu [web.mit.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. HMPA - Enamine [enamine.net]
• 12. studylib.net [studylib.net]
• 13. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols: Hexamethylphosphoramide (HMPA) in Polymer Synthesis and Polymerization

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hexamethylphosphoramide (HMPA), CAS 680-31-9, is a highly polar, aprotic solvent that has found significant application in polymer chemistry.[1] Its primary role is as a powerful solvent and reaction promoter, particularly in anionic and controlled radical polymerization.[1][2] HMPA's unique ability to solvate cations strongly while leaving anions relatively "bare" enhances the reactivity of anionic initiators and propagating species.[3][4] This property allows for greater control over polymerization kinetics, leading to polymers with well-defined molecular weights, narrow molecular weight distributions (low polydispersity), and complex architectures like block copolymers.[5][6][7]

Despite its utility, HMPA is a suspected carcinogen and requires stringent safety measures during handling and disposal.[8][9] These notes provide an overview of its applications, quantitative effects, and detailed protocols for its use in a research setting.

Principal Roles of HMPA in Polymerization

HMPA's effectiveness stems from its molecular structure, featuring a highly polarized phosphorus-oxygen bond and nitrogen atoms that act as strong Lewis bases.[2] This leads to several key roles in polymerization:

• Anion Activation: In anionic polymerization, HMPA coordinates strongly with counter-ions (e.g., Li⁺, Na⁺).[2][3] This breaks up initiator aggregates (like those of n-butyllithium) and separates the cation from the propagating carbanion chain end.[2] The resulting, less-encumbered carbanion is more reactive, leading to a significant acceleration of the propagation rate.[2][3]

• Control over Stereochemistry: By modifying the ionic association at the propagating chain end, HMPA can influence the stereochemistry of the resulting polymer.

• Catalyst in Controlled Radical Polymerization: HMPA has been shown to be an efficient organic catalyst for Reversible-Deactivation Radical Polymerization (RDRP), enabling the synthesis of well-defined polymers like poly(methyl methacrylate) (PMMA) with controlled molecular weights and low polydispersity.[10]

• Enhanced Solubility: HMPA is an exceptional solvent for a wide range of monomers and polymers, ensuring a homogeneous reaction medium, which is crucial for achieving uniform polymer growth.[11]

Applications in Polymer Synthesis

Anionic "Living" Polymerization

Anionic polymerization, particularly "living" polymerization where termination and chain-transfer reactions are absent, is a primary application area for HMPA.[6][12] The addition of even small amounts of HMPA can dramatically increase reaction rates. This allows for the synthesis of polymers with predictable molecular weights and very low polydispersity indices (PDI).

Logical Relationship: HMPA in Anionic Polymerization

Caption: HMPA solvates cations, enhancing initiator reactivity and enabling controlled polymer growth.

Reversible-Deactivation Radical Polymerization (RDRP)

HMPA can act as a highly efficient organocatalyst for RDRP of monomers like methyl methacrylate (B99206) (MMA).[10] It facilitates the controlled polymerization process, leading to polymers with predictable molecular weights and narrow molecular weight distributions (Mw/Mn = 1.12–1.22).[10] This method simplifies the polymerization process and provides a robust route to well-defined polymers.[10]

Synthesis of Block Copolymers

The "living" nature of HMPA-mediated anionic polymerization is ideal for synthesizing block copolymers.[6][7] After the first monomer is completely consumed, a second monomer can be introduced to the still-active polymer chains, forming a second distinct block. This process can be repeated to create complex multi-block architectures.[13][14]

Quantitative Data Summary

The addition of HMPA significantly impacts key polymer characteristics. The tables below summarize representative data from cited experiments.

Table 1: Effect of HMPA on the RDRP of Methyl Methacrylate (MMA)

Parameter	Value	Conditions	Reference
Molecular Weight (M_n)	Up to 104,000 g/mol	HMPA as catalyst, in situ formed alkyl iodide initiator	[10]
Polydispersity (M_w/M_n)	1.12 – 1.34	High monomer conversion at 60-70 °C	[10]
Reaction Feature	Shortened inhibition period	Compared to blank controls	[10]

| Reaction Feature | Increased polymerization rate | Compared to blank controls |[10] |

Table 2: HMPA-Promoted Synthesis of Poly(phenylene)

Parameter	Value	Conditions	Reference
Polymer Type	Brominated Poly(phenylene)	Li/HMPA-promoted coupling of 1-bromo-4-lithiobenzene	[15]
Molecular Weight (M_w)	3,178 g/mol	After debromination step	[15]
Reaction Time	Nearly instantaneous	Even at -78 °C	[15]

| Solubility | Soluble in THF, CH₂Cl₂ | Due to mixed para- and meta-linkages |[15] |

Experimental Protocols

Important Safety Note: Hexamethylphosphoramide is a possible human carcinogen and can cause reproductive effects.[8] All operations involving HMPA must be conducted in a certified chemical fume hood.[9] Impermeable gloves (e.g., neoprene), splash goggles, and a lab coat must be worn to prevent skin and eye contact.[8][16] All glassware should be decontaminated, and waste should be disposed of according to institutional hazardous waste protocols.

Protocol: Anionic Polymerization of Styrene (B11656) using n-BuLi/HMPA

This protocol describes the synthesis of polystyrene with a controlled molecular weight and narrow PDI. It is adapted from general high-vacuum anionic polymerization techniques where HMPA is used as a rate-enhancing additive.[17][18][19]

Materials:

• Styrene monomer

• Tetrahydrofuran (THF), anhydrous

• n-Butyllithium (n-BuLi) in hexane

• Hexamethylphosphoramide (HMPA)

• Methanol (B129727), degassed

• High-vacuum line, Schlenk flasks, cannulas, and magnetic stir bars

Procedure:

• Purification and Preparation (Critical Step):

  • Dry all glassware in an oven at >120 °C overnight and assemble hot under a stream of dry argon or nitrogen.

  • Purify THF by distillation from a sodium/benzophenone ketyl under inert atmosphere until the characteristic deep blue color persists.

  • Purify styrene by stirring over calcium hydride for several hours, followed by distillation under vacuum. Store the purified monomer under an inert atmosphere at low temperature.[17]

  • Purify HMPA by distillation from calcium hydride under reduced pressure and store over molecular sieves under an inert atmosphere.

• Reaction Setup:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 100 mL of purified THF via cannula under a positive pressure of inert gas.

  • Cool the flask to -78 °C using a dry ice/acetone bath.

• Initiation:

  • Calculate the required amount of n-BuLi initiator based on the target molecular weight (M_n = mass of monomer / moles of initiator).

  • Inject the calculated volume of n-BuLi solution into the stirred THF at -78 °C.

  • Via a gas-tight syringe, add HMPA. A typical ratio is [HMPA]/[Li⁺] ≈ 2-10. The solution may develop a color.

• Polymerization:

  • Add 10 g of purified styrene monomer to the initiator solution dropwise via a syringe or cannula over 10-15 minutes to control the exotherm. The solution will typically turn a deep red-orange color, characteristic of the polystyryl anion.

  • Allow the reaction to stir at -78 °C for 1-2 hours.

• Termination:

  • Quench the living polymerization by adding a few milliliters of degassed methanol. The color of the solution will disappear, indicating the termination of the living anionic chain ends.

• Isolation and Purification:

  • Warm the reaction mixture to room temperature.

  • Precipitate the polymer by slowly pouring the solution into a large volume (e.g., 1 L) of vigorously stirring methanol.

  • Collect the white polystyrene precipitate by filtration.

  • Wash the polymer with fresh methanol and dry it under vacuum to a constant weight.

• Characterization:

  • Determine the molecular weight (M_n) and polydispersity index (M_w/M_n) of the polymer using Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC).

Experimental Workflow Diagram

Caption: Workflow for HMPA-assisted anionic polymerization of styrene.

References

• 1. nbinno.com [nbinno.com]
• 2. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 3. Sixty Solvents [chem.rochester.edu]
• 4. HMPA - Enamine [enamine.net]
• 5. nbinno.com [nbinno.com]
• 6. Living polymerization - Wikipedia [en.wikipedia.org]
• 7. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 8. LCSS: HEXAMETHYLPHOSPHORAMIDE [web.stanford.edu]
• 9. orgsyn.org [orgsyn.org]
• 10. Hexamethylphosphoramide as a highly reactive catalyst for the reversible-deactivation radical polymerization of MMA with an in situ formed alkyl iodide initiator - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Hexamethylphosphoric Triamide_ High-Purity Solvent & Reagent-2 potassium iodide [sincerechemicals.com]
• 12. Anionic addition polymerization - Wikipedia [en.wikipedia.org]
• 13. Fully Automated Multi-Step Synthesis of Block Copolymers [mdpi.com]
• 14. harth-research-group.org [harth-research-group.org]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 18. materials.uoi.gr [materials.uoi.gr]
• 19. chemie.uni-bayreuth.de [chemie.uni-bayreuth.de]

The Pivotal Role of Hexamethylphosphoramide (HMPA) in the Synthesis of Pharmaceutical Intermediates: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

Hexamethylphosphoramide (HMPA), a powerful polar aprotic solvent, has long been a valuable tool in the synthesis of complex pharmaceutical intermediates.[1] Its exceptional ability to solvate cations and enhance the reactivity of anionic species has made it instrumental in achieving high yields and controlling stereochemistry in a variety of critical reactions.[2][3] However, its classification as a carcinogen necessitates stringent safety protocols and has driven the exploration of safer alternatives.[1][4] This document provides detailed application notes, experimental protocols, and a critical evaluation of HMPA's role in pharmaceutical synthesis, including a comparison with its alternatives.

Key Applications in Pharmaceutical Intermediate Synthesis

HMPA's utility in organic synthesis stems from its high dielectric constant and its capacity to break up aggregates of organometallic reagents, effectively "freeing" anions to become more potent nucleophiles.[2][5] This property is particularly advantageous in the following key transformations frequently employed in the synthesis of active pharmaceutical ingredients (APIs).

1. Nucleophilic Substitution (SN2) Reactions: HMPA significantly accelerates SN2 reactions by solvating the metal cation of the nucleophile, leading to a "naked" and more reactive anion.[1] This is especially beneficial when dealing with less reactive alkyl halides or sterically hindered substrates, common challenges in the synthesis of complex drug molecules.

2. Enolate Chemistry and Aldol (B89426) Condensations: In the formation of enolates, particularly lithium enolates, HMPA plays a crucial role in influencing stereoselectivity.[6] By disrupting the aggregation of lithium amide bases and coordinating strongly with the lithium cation, HMPA can favor the formation of the kinetic (Z)-enolate, which is a key determinant for the stereochemical outcome of subsequent aldol reactions.[6] This level of control is paramount in the synthesis of chiral pharmaceutical intermediates.

3. Organometallic Reactions: HMPA is frequently used as a co-solvent in reactions involving organolithium and Grignard reagents.[3] It enhances the reactivity of these reagents, enabling them to participate in reactions that would otherwise be sluggish or fail to proceed.

Data Presentation: HMPA in Action

The following tables summarize quantitative data from representative reactions, illustrating the impact of HMPA on yield and stereoselectivity.

Reaction Type	Substrate 1	Substrate 2	Solvent System	Temperature (°C)	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Aldol Condensation	Methyl Oleate (B1233923)	2,3-O-isopropylidene-D-glyceraldehyde	THF/HMPA	-78	Satisfactory	Not Reported	[1]
Williamson Ether Synthesis	Phenol	Benzyl Bromide	HMPA	80	High	Not Applicable
Enolate Alkylation	Asymmetric Imine	Alkyl Halide	THF	Not Specified	~50:50 Regioisomers	Not Applicable	[6]
Enolate Alkylation	Asymmetric Imine	Alkyl Halide	THF/HMPA	Not Specified	Single Regioisomer	Not Applicable	[6]

Note: "Satisfactory" and "High" yields are reported as described in the source literature; specific numerical values were not provided.

Experimental Protocols

1. Protocol: Aldol Condensation in the Synthesis of a Prostaglandin (B15479496) Intermediate [1]

This protocol describes the formation of a key carbon-carbon bond in the synthesis of a prostaglandin precursor.

Materials:

• Methyl oleate

• Anhydrous Tetrahydrofuran (THF)

• Lithium Diisopropylamide (LDA) solution in THF

• Freshly distilled Hexamethylphosphoramide (HMPA)

• 2,3-O-isopropylidene-D-glyceraldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether or Ethyl acetate

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Enolate Formation:

  • Dissolve methyl oleate in anhydrous THF in a flame-dried reaction flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of LDA in THF to the flask while maintaining the temperature at -78 °C.

  • After the addition of LDA, add freshly distilled HMPA to the reaction mixture.

  • Stir the mixture at -78 °C for 2 hours to ensure complete formation of the lithium enolate.

• Aldol Condensation:

  • Slowly add a solution of 2,3-O-isopropylidene-D-glyceraldehyde in anhydrous THF to the lithium enolate solution at -78 °C.

  • Continue stirring the reaction mixture at -78 °C for the time specified in the detailed literature procedure (typically 1-3 hours).

• Quenching and Work-up:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel to yield the pure aldol adduct.

2. Protocol: Williamson Ether Synthesis

This protocol outlines a general procedure for the synthesis of an ether, a common structural motif in pharmaceutical compounds.

Materials:

• Alcohol (e.g., Phenol)

• Strong base (e.g., Sodium Hydride)

• Anhydrous Hexamethylphosphoramide (HMPA)

• Alkyl halide (e.g., Benzyl Bromide)

• Water

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• Alkoxide Formation:

  • In a flame-dried flask under an inert atmosphere, suspend the alcohol in anhydrous HMPA.

  • Cool the mixture to 0 °C in an ice bath.

  • Carefully add the strong base portion-wise.

  • Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases, indicating complete formation of the alkoxide.

• Ether Formation:

  • Cool the reaction mixture back to 0 °C.

  • Add the alkyl halide dropwise.

  • Heat the reaction to 80 °C and monitor its progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by a suitable method, such as column chromatography or distillation.

Signaling Pathways and Logical Relationships

The decision to use HMPA in a synthetic route involves weighing its benefits against its significant risks. The following diagram illustrates a decision-making workflow for employing HMPA.

Decision workflow for using HMPA in synthesis.

The mechanism of HMPA-enhanced reactivity in enolate formation is a key concept. The following diagram illustrates how HMPA disrupts the dimeric structure of LDA and solvates the lithium ion to generate a more reactive, monomeric enolate.

HMPA's role in generating reactive enolates.

Safety and Handling

HMPA is a suspected human carcinogen and a reproductive toxin.[4] Therefore, its use must be strictly controlled.

• Engineering Controls: Always handle HMPA in a certified chemical fume hood with a face velocity of at least 100 feet per minute.

• Personal Protective Equipment (PPE):

  • Gloves: Use double gloving with appropriate chemical-resistant gloves (e.g., butyl rubber or laminate film).

  • Eye Protection: Wear chemical splash goggles and a face shield.

  • Lab Coat: A disposable, solid-front gown is recommended over a standard lab coat.

• Decontamination and Waste Disposal: All surfaces and equipment contaminated with HMPA should be decontaminated with a suitable method, such as washing with an acidic solution to promote hydrolysis. All HMPA-containing waste must be disposed of as hazardous waste in accordance with institutional and regulatory guidelines.

Alternatives to HMPA

The significant health risks associated with HMPA have led to the development and use of safer alternatives.[4]

• Dimethylpropyleneurea (DMPU): DMPU is a common substitute for HMPA. It is also a polar aprotic solvent with good solvating properties, though it may not always match the reactivity enhancement of HMPA.[4]

• 1,3-Dimethyl-2-imidazolidinone (DMI): DMI is another alternative that is considered to have a more favorable safety profile than HMPA and, in some cases, DMPU.[7]

• Dimethyl Sulfoxide (DMSO): While a common polar aprotic solvent, DMSO's reactivity profile can differ significantly from HMPA, and it is not always a suitable replacement.[5]

The choice of an alternative should be made after careful evaluation of its efficacy in the specific reaction of interest.

Conclusion

Hexamethylphosphoramide remains a potent and, in some cases, indispensable solvent and co-solvent for the synthesis of complex pharmaceutical intermediates. Its ability to enhance reaction rates and control stereoselectivity can be critical for the efficient production of APIs. However, its significant toxicity demands a cautious and well-informed approach to its use. Researchers and drug development professionals must weigh the synthetic advantages of HMPA against its health risks and prioritize the evaluation and implementation of safer alternatives whenever feasible. When the use of HMPA is unavoidable, strict adherence to safety protocols is paramount to ensure the protection of laboratory personnel.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. HMPA - Enamine [enamine.net]
• 4. benchchem.com [benchchem.com]
• 5. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Hexamethylphosphoramide (HMPA) in the Deaggregation of Butyllithium Oligomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyllithium (B86547) (BuLi) reagents, including n-butyllithium (n-BuLi), sec-butyllithium (B1581126) (s-BuLi), and tert-butyllithium (B1211817) (t-BuLi), are indispensable tools in organic synthesis, prized for their strong basicity and nucleophilicity. However, in common non-polar and weakly coordinating ethereal solvents, these reagents exist as oligomeric aggregates (dimers, tetramers, hexamers, or even larger). This aggregation significantly impacts their reactivity, with smaller aggregates generally exhibiting higher reactivity.[1] Hexamethylphosphoramide (HMPA), a highly polar, aprotic solvent and Lewis base, is a powerful additive used to break up these oligomers, thereby enhancing the reactivity and modifying the selectivity of butyllithium reagents.[2][3] These application notes provide a detailed overview of HMPA's role in deaggregating butyllithium oligomers, supported by quantitative data, experimental protocols, and visualizations to aid researchers in optimizing their synthetic methodologies.

The Deaggregating Effect of HMPA on Butyllithium Isomers

The interaction of HMPA with butyllithium is a complex equilibrium that depends on the specific butyllithium isomer, the stoichiometry of HMPA, the solvent system, and the temperature. HMPA effectively solvates the lithium cations, breaking down the oligomeric structures into smaller, more reactive species.

tert-Butyllithium (t-BuLi)

The effect of HMPA on t-BuLi has been extensively studied, revealing a shift from simple deaggregation to the formation of more complex ionic species. In ethereal solvents at low temperatures, t-BuLi exists as a monomeric contact ion pair (CIP).[4] The addition of HMPA leads to a series of equilibria, ultimately forming highly reactive separated ion pairs (SIPs).[4][5]

Table 1: Effect of HMPA on the Aggregation State of tert-Butyllithium [4]

Equivalents of HMPA	Dominant Species	Description
0	Monomeric Contact Ion Pair (CIP)	t-BuLi
1	Monomeric HMPA-solvated CIP	t-BuLi(HMPA)
>1	Triple Ion Pair (TIP)	[(t-Bu)₂Li]⁻[Li(HMPA)₄]⁺
≥2	Separated Ion Pair (SIP)	[t-Bu]⁻[Li(HMPA)₄]⁺

The formation of the triple ion pair acts as a reservoir for the highly reactive separated ion pair.[4][5] The fully HMPA-solvated lithium cation in the SIP minimizes the Lewis acidity of the lithium, thereby maximizing the basicity of the "naked" t-butyl anion.[4][5] This enhanced basicity can lead to altered regioselectivity in deprotonation reactions.

n-Butyllithium (n-BuLi) and sec-Butyllithium (s-BuLi)

In hydrocarbon solvents, n-BuLi typically exists as a hexamer, while in ethereal solvents like THF, it is found as a tetramer or a mixture of tetramers and dimers.[6][7] s-BuLi is generally less aggregated, existing as tetramers or dimers in hydrocarbon and ethereal solvents, respectively. HMPA effectively deaggregates these species, leading to the formation of monomers and dimers, which are significantly more reactive than their higher-order oligomers.

Table 2: General Effect of HMPA on n-BuLi and s-BuLi Aggregation

Butyllithium Isomer	Typical Aggregation State (without HMPA)	Aggregation State (with HMPA)
n-BuLi	Hexamer (hydrocarbons), Tetramer/Dimer (THF)	Dimer, Monomer
s-BuLi	Tetramer (hydrocarbons), Dimer (THF)	Monomer

The increased reactivity of the deaggregated species can dramatically accelerate reaction rates. For instance, the n-BuLi dimer has been shown to be orders of magnitude more reactive than the tetramer in certain reactions.[1]

Experimental Protocols

Protocol 1: NMR Titration to Monitor the Deaggregation of Butyllithium

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique to study the changes in the aggregation state of butyllithium upon the addition of HMPA. Low-temperature NMR is often required to slow down the dynamic exchange between different aggregate species.

Objective: To qualitatively and quantitatively assess the effect of HMPA on the aggregation state of a butyllithium reagent using multinuclear NMR spectroscopy (e.g., ¹H, ⁷Li, ¹³C, ³¹P).

Materials:

• Butyllithium solution (n-BuLi, s-BuLi, or t-BuLi) of known concentration

• Hexamethylphosphoramide (HMPA), freshly distilled

• Anhydrous deuterated solvent (e.g., THF-d₈, toluene-d₈)

• NMR tubes with septa

• Gas-tight syringes

• Inert atmosphere (Argon or Nitrogen) glovebox or Schlenk line

Procedure:

• Sample Preparation (under inert atmosphere): a. In a glovebox or on a Schlenk line, add a precise volume of the butyllithium solution to a pre-dried NMR tube. b. Add the appropriate volume of anhydrous deuterated solvent. c. Seal the NMR tube with a septum. d. Prepare a stock solution of HMPA in the same deuterated solvent.

• Initial NMR Spectrum: a. Cool the NMR spectrometer probe to the desired low temperature (e.g., -80 °C to -125 °C). b. Acquire initial ¹H, ⁷Li, ¹³C, and ³¹P NMR spectra of the butyllithium solution before the addition of HMPA. Note the chemical shifts and multiplicities of the signals corresponding to the butyllithium oligomer.

• Titration with HMPA: a. Using a gas-tight syringe, add a precise aliquot of the HMPA stock solution to the NMR tube (e.g., 0.5 equivalents). b. Gently mix the solution at low temperature. c. Re-acquire the NMR spectra. d. Repeat the addition of HMPA in increments (e.g., 1.0, 1.5, 2.0, 3.0, 4.0 equivalents), acquiring spectra after each addition.

• Data Analysis: a. Monitor the changes in the chemical shifts and the appearance of new signals in the ⁷Li and ¹³C spectra, which indicate the formation of new, less-aggregated species. b. In the ³¹P NMR spectrum, observe the signals corresponding to HMPA coordinated to lithium. c. Integrate the signals corresponding to the different species to determine their relative concentrations at each HMPA equivalence point.

Protocol 2: General Protocol for Cryoscopic Determination of Aggregation State

Cryoscopy, or freezing-point depression, is a classical method to determine the molar mass of a solute in solution, which can be used to calculate the degree of aggregation of organolithium compounds.

Objective: To determine the average aggregation number of butyllithium in the presence and absence of HMPA.

Materials:

• Butyllithium solution

• HMPA

• Anhydrous solvent with a suitable freezing point (e.g., benzene, cyclohexane)

• Cryoscopy apparatus (a sensitive thermometer, a Dewar flask, a stirring mechanism)

• Inert atmosphere setup

Procedure:

• Determine the Cryoscopic Constant of the Solvent: a. Measure the freezing point of a known mass of the pure solvent. b. Dissolve a known mass of a non-associating standard with a known molar mass in the solvent and measure the new freezing point. c. Calculate the cryoscopic constant (Kf) of the solvent.

• Measurement with Butyllithium: a. Under an inert atmosphere, add a known mass of the butyllithium solution to a known mass of the solvent. b. Measure the freezing point of the solution. c. Calculate the apparent molar mass of butyllithium from the freezing point depression. d. The aggregation number (n) is the ratio of the apparent molar mass to the monomeric molar mass of butyllithium.

• Measurement with Butyllithium and HMPA: a. Repeat step 2, but with the addition of a known amount of HMPA to the solution. b. Compare the aggregation number with and without HMPA to quantify the deaggregation effect.

Protocol 3: General Protocol for Kinetic Studies of Butyllithium Reactivity

The increased reactivity of butyllithium in the presence of HMPA can be quantified by comparing reaction rates.

Objective: To compare the rate of a specific reaction (e.g., deprotonation, nucleophilic addition) using butyllithium with and without HMPA.

Materials:

• Butyllithium solution

• HMPA

• Substrate for the reaction

• Anhydrous solvent

• Quenching agent

• Analytical instrumentation for monitoring reaction progress (e.g., GC, HPLC, NMR)

• Thermostatted reaction vessel

• Inert atmosphere setup

Procedure:

• Reaction without HMPA: a. Under an inert atmosphere, dissolve the substrate in the anhydrous solvent in a thermostatted reaction vessel. b. Add the butyllithium solution at a specific temperature. c. At timed intervals, withdraw aliquots of the reaction mixture and quench them (e.g., with a proton source or an electrophile). d. Analyze the quenched aliquots to determine the concentration of the product or the remaining starting material over time. e. Plot the concentration versus time to determine the initial reaction rate.

• Reaction with HMPA: a. Repeat the reaction under identical conditions, but with the addition of a specific amount of HMPA to the reaction mixture before the addition of butyllithium. b. Determine the initial reaction rate in the presence of HMPA.

• Data Analysis: a. Compare the reaction rates with and without HMPA to quantify the rate enhancement.

Visualizations

Deaggregation of tert-Butyllithium by HMPA

Caption: Deaggregation pathway of t-BuLi with HMPA.

Experimental Workflow for NMR Titration

Caption: Workflow for NMR titration of BuLi with HMPA.

Conclusion

HMPA is a potent deaggregating agent for butyllithium reagents, leading to the formation of smaller, more reactive species. This effect is particularly pronounced with t-BuLi, where HMPA promotes the formation of highly reactive separated ion pairs. For n-BuLi and s-BuLi, HMPA effectively breaks down higher-order oligomers into more reactive monomers and dimers. The enhanced reactivity and altered selectivity observed in the presence of HMPA can be leveraged to improve the efficiency and outcome of a wide range of organic transformations. The protocols and data presented herein provide a framework for researchers to rationally employ HMPA in their synthetic endeavors and to further investigate the complex solution structures of organolithium reagents.

References

• 1. researchgate.net [researchgate.net]
• 2. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 3. n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions_Chemicalbook [chemicalbook.com]
• 4. Breaking the tert-Butyllithium Contact Ion Pair: A Gateway to Alternate Selectivity in Lithiation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Aggregation and Solvation of n-Butyllithium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with Hexamethylphosphoramide (HMPA)

Welcome to the technical support center for troubleshooting reactions involving Hexamethylphosphoramide (HMPA). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and improve reaction outcomes. HMPA is a highly polar, aprotic solvent known for its ability to increase the reactivity of anions and accelerate reactions, particularly those involving organometallic reagents.[1][2][3][4][5] However, its use can present challenges, and its toxicity necessitates careful handling.[6][7][8][9]

This guide provides troubleshooting advice, detailed protocols, and comparative data to help you navigate the complexities of working with HMPA and its alternatives.

Frequently Asked Questions (FAQs)

General Troubleshooting

Q1: My reaction yield is low even after adding HMPA. What are the most common causes?

Low yields in HMPA-assisted reactions can often be traced to several key factors:

• HMPA Quality and Purity: HMPA is highly hygroscopic and can degrade. Water contamination can quench sensitive reagents like organolithiums, while other impurities can catalyze side reactions.[6] Pure HMPA should be a clear, colorless liquid.[6]

• Reagent Purity and Stoichiometry: The purity and accurate measurement of all reagents, especially organometallic compounds, are critical. Titration of organolithium reagents is recommended before use.

• Reaction Temperature: While HMPA can accelerate reactions, it can also promote side reactions or decomposition if the temperature is too high. Careful temperature control is crucial.

• Excessive HMPA: Too much HMPA can sometimes inhibit a reaction, especially if the metal cation plays a key catalytic role by coordinating with multiple species.[6] It can also complicate product purification.[6]

• Inefficient Mixing: In heterogeneous reactions, ensure vigorous stirring to maximize contact between reactants.

Q2: How does HMPA actually work to increase reactivity?

HMPA's primary role is to break down aggregates of organometallic reagents, such as butyllithium (B86547) oligomers, into more reactive monomers or dimers.[1][6] It does this by strongly solvating the metal cations (like Li⁺), which leaves the corresponding anion "bare" and more nucleophilic.[1][3] This enhanced nucleophilicity leads to faster reaction rates, especially in SN2 reactions.[1][3]

Q3: Is it possible for HMPA to inhibit my reaction?

Yes. In some cases, HMPA can be inhibitory. If a reaction mechanism requires a metal cation to act as a Lewis acid and coordinate to multiple sites on a substrate, the strong solvation of that cation by HMPA can sequester it, slowing down or preventing the desired transformation.[6] If you suspect inhibition, consider reducing the HMPA concentration or using a less coordinating alternative.

Safety and Alternatives

Q4: What are the safety concerns with HMPA and what are the alternatives?

HMPA is a suspected carcinogen and should be handled with extreme caution in a certified chemical fume hood with appropriate personal protective equipment (PPE).[6] Due to its toxicity, several safer alternatives have been developed. The most common are Dimethylpropyleneurea (DMPU) and 1,3-Dimethyl-2-imidazolidinone (DMI).[1][7][10]

Q5: How do alternatives like DMPU compare to HMPA in terms of performance?

DMPU is a highly effective substitute for HMPA in many reactions, including Wittig reactions and enolate alkylations.[7] While HMPA may offer slightly higher yields in some specific cases, DMPU often provides comparable results with a significantly better safety profile.[7] For some sulfur-stabilized lithium reagents, 4 equivalents of DMPU may be required to achieve the same regiochemical outcome as 2 equivalents of HMPA.[11]

Property	Hexamethylphosphoramide (HMPA)	1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)
Molar Mass	179.20 g/mol	128.17 g/mol
Boiling Point	232.5 °C	246.5 °C
Density	1.03 g/cm³	1.06 g/cm³
Dielectric Constant	30	36.1
Toxicity	Suspected Carcinogen	Lower Toxicity, Not a Suspected Carcinogen

This table summarizes key properties of HMPA and its common alternative, DMPU.[7]

Work-up and Purification

Q6: HMPA is water-miscible. How can I effectively remove it during work-up?

Removing HMPA can be challenging due to its high polarity and water solubility.[12]

• Aqueous Washes: Multiple extractions with a saturated aqueous NaCl solution (brine) can help partition the HMPA into the aqueous layer.[12]

• Acidic Wash: Washing the organic extract with dilute acid (e.g., 0.5 M HCl) can help destroy residual HMPA, but ensure your product is stable to acid.[12]

• Breaking Emulsions: Emulsions are a common problem.[12] Adding brine or filtering the mixture through a pad of Celite can help break them.[12]

Troubleshooting Guides

This section provides a systematic approach to resolving specific issues.

Guide 1: Low Conversion of Starting Material

If you observe a significant amount of unreacted starting material, follow this guide.

Caption: Troubleshooting workflow for low reaction conversion.

Guide 2: Formation of Multiple Byproducts

The presence of significant byproducts indicates side reactions are competing with the desired transformation.

• Problem: Alkylation of an unsymmetrical ketone yields a mixture of regioisomers.

  • Cause: HMPA can influence the ratio of kinetic vs. thermodynamic enolate formation. In the metalation of asymmetric imines, for example, adding HMPA can dramatically shift selectivity to the less-substituted site.[4]

  • Solution: Carefully control the temperature and addition rate. For kinetic control, use a strong, bulky base like LDA at low temperatures (-78 °C) to form the less substituted enolate.[13] For thermodynamic control, use a smaller, less hindered base at higher temperatures to allow equilibration to the more stable, more substituted enolate.[14]

• Problem: E2 elimination is observed instead of SN2 substitution.

  • Cause: This is common with secondary and is the major pathway for tertiary alkyl halides.[13] HMPA increases the basicity of the nucleophile, which can favor elimination.

  • Solution: Use a primary alkyl halide if possible. Lowering the reaction temperature can also favor the SN2 pathway.

Experimental Protocols

Protocol 1: Purification of HMPA

The purity of HMPA is critical for sensitive reactions.[6]

• Setup: Assemble a short-path distillation apparatus. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., Argon).

• Drying: Add a drying agent like calcium hydride (CaH₂) to the flask containing crude HMPA.

• Distillation: Heat the flask gently under reduced pressure. Collect the fraction boiling at the appropriate temperature (~95-97 °C at 12 mmHg).

• Storage: Store the purified, colorless HMPA over activated 4 Å molecular sieves in a sealed container under an inert atmosphere.[6][15]

Protocol 2: Alkylation of a Ketone Enolate (Propiophenone)

This protocol details a standard procedure for the α-alkylation of a ketone using LDA and an alkyl halide, a reaction where HMPA could be used as an additive to improve yield.

• LDA Formation: Under an N₂ atmosphere, add diisopropylamine (B44863) (1.2 equiv.) to anhydrous THF in a flame-dried Schlenk tube. Cool the solution to -78 °C. Slowly add n-BuLi (1.1 equiv.) dropwise and stir for 30 minutes.[16]

• Enolate Formation: Slowly add a solution of propiophenone (B1677668) (1.0 equiv.) in THF to the LDA solution at -78 °C. Stir the mixture for 1 hour to ensure complete enolate formation.[16] (Note: At this stage, HMPA (e.g., 1-2 equiv.) would be added to deaggregate the lithium enolate).

• Alkylation: Add the electrophile, such as allyl bromide (1.2 equiv.), dropwise to the enolate solution.[16]

• Work-up: Allow the reaction to warm to room temperature and stir overnight. Quench the reaction by slowly adding a saturated aqueous NH₄Cl solution. Extract the mixture with diethyl ether (3x).[16]

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[16]

References

• 1. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 2. sincerechemicals.com [sincerechemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. HMPA - Enamine [enamine.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Sixty Solvents [chem.rochester.edu]
• 9. Hexamethylphosphoramide (HMPA) [commonorganicchemistry.com]
• 10. Replacement of carcinogenic solvent HMPA by DMI in insect sex pheromone synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. organicchemistrytutor.com [organicchemistrytutor.com]
• 15. orgsyn.org [orgsyn.org]
• 16. rsc.org [rsc.org]

Technical Support Center: Hexamethylphosphoramide (HMPA)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Hexamethylphosphoramide (HMPA) in their experiments.

Section 1: Troubleshooting Guides & FAQs

This section addresses common issues and questions related to the use of HMPA, with a focus on troubleshooting side reactions and optimizing experimental outcomes.

FAQs

Q1: My reaction yield is significantly lower than expected when using HMPA. What are the potential causes?

A1: Low yields in HMPA-assisted reactions can often be attributed to several factors:

• HMPA Quality and Purity: HMPA is highly hygroscopic and can degrade over time. The presence of water or other impurities can quench sensitive reagents, such as organolithiums, and catalyze unwanted side reactions.[1] Pure HMPA should be a clear, colorless liquid; a yellow or brown tint may indicate degradation.[1]

• Reaction Conditions: The concentration of HMPA, reaction temperature, and reaction time are critical parameters. Excessive amounts of HMPA can sometimes lead to side reactions or difficulties in product purification.[1]

• Reagent Stoichiometry: The molar ratio of HMPA to other reagents, particularly organolithium compounds, can significantly impact the reaction's efficiency.[1]

• Improper Handling and Storage: Exposure to moisture and air can lead to the degradation of HMPA. It should be stored under an inert atmosphere over molecular sieves.[1]

Q2: How can I purify HMPA to improve my reaction yields?

A2: HMPA can be purified by vacuum distillation. Due to its carcinogenic nature, this procedure must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE).[1][2] A general protocol is provided in the "Experimental Protocols" section.

Q3: Can HMPA inhibit my reaction?

A3: Yes, while HMPA is known to accelerate many reactions, it can inhibit others.[1] This is particularly true in cases where the lithium cation plays a catalytic role by coordinating with multiple reactive centers. The strong solvation of the lithium cation by HMPA can sequester it, slowing down or preventing the desired transformation.[1][3] If inhibition is suspected, consider reducing the HMPA concentration or using an alternative cosolvent.

Q4: What are the primary safety concerns with HMPA, and what precautions should I take?

A4: HMPA is a suspected human carcinogen and a reproductive toxin.[4] All handling of HMPA should be conducted in a well-ventilated chemical fume hood while wearing appropriate PPE, including chemical-resistant gloves (butyl rubber or laminate films are recommended), a lab coat, and splash goggles.[4][5] Avoid inhalation of vapors and any contact with skin and eyes.[4]

Q5: What are some safer alternatives to HMPA?

A5: Due to the health risks associated with HMPA, several alternatives have been developed. The most common substitutes are 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) and 1,3-Dimethyl-2-imidazolidinone (DMI).[6][7] Dimethyl sulfoxide (B87167) (DMSO) can also be used as a replacement in some cases.[5] These alternatives offer similar properties as polar aprotic solvents but with a more favorable safety profile.[6][7]

Section 2: Data Presentation

This section provides quantitative data to compare the properties and performance of HMPA and its common alternatives.

Table 1: Physical and Chemical Properties of HMPA and its Alternatives

Property	Hexamethylphosphoramide (HMPA)	1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)	1,3-Dimethyl-2-imidazolidinone (DMI)
Molecular Formula	C₆H₁₈N₃OP	C₆H₁₂N₂O	C₅H₁₀N₂O
Molar Mass	179.20 g/mol	128.17 g/mol	114.15 g/mol
Boiling Point	232.5 °C	246.5 °C	225.5 °C
Melting Point	7.2 °C	-20 °C	8.2 °C
Density (at 25°C)	1.025 g/mL	1.060 g/mL	1.052 g/mL
Dielectric Constant	~30	~36	~37
Toxicity	Carcinogenic, teratogenic	Less toxic than HMPA, but potential risks noted	Lower toxicological risk than HMPA and DMPU

Data compiled from multiple sources.

Table 2: Comparative Yields in the Alkylation of Terminal Acetylenes

Solvent Combination	Product Yield (%)
HMPA	78-88
DMI	83-90
THF/HMPA	75-78
THF/DMI	75-88

This data demonstrates that DMI is a comparable and safer alternative to HMPA for the alkylation of terminal acetylenes.[7]

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments involving HMPA, with a focus on procedures that can help troubleshoot and mitigate side reactions.

Protocol 1: Purification of Hexamethylphosphoramide (HMPA) by Vacuum Distillation

Objective: To remove water and other impurities from HMPA that can cause side reactions and reduce yields.

Materials:

• Commercial grade Hexamethylphosphoramide (HMPA)

• Calcium hydride (CaH₂) or Barium oxide (BaO)

• Short-path distillation apparatus

• Vacuum pump

• Inert gas (Argon or Nitrogen)

• Activated 4 Å molecular sieves

Procedure:

• Pre-drying: In a fume hood, stir the commercial HMPA over calcium hydride (CaH₂) or barium oxide (BaO) overnight to remove the bulk of the water.

• Distillation Setup: Assemble a short-path distillation apparatus. Ensure all glassware is thoroughly oven-dried and cooled under a stream of inert gas.

• Distillation: Transfer the pre-dried HMPA to the distillation flask. Heat the flask gently under reduced pressure. Collect the fraction that boils at the appropriate temperature (the boiling point of HMPA is 232.5 °C at atmospheric pressure and will be significantly lower under vacuum).

• Storage: Store the purified HMPA over activated 4 Å molecular sieves in a sealed container under an inert atmosphere to prevent moisture reabsorption.[1]

Protocol 2: Aldol (B89426) Condensation with HMPA for Prostaglandin Intermediate Synthesis

Objective: To perform an aldol condensation where HMPA is used to influence the stereochemical outcome and improve the yield. This protocol highlights the controlled conditions necessary to minimize side reactions.

Materials:

• Methyl Oleate (B1233923)

• Lithium Diisopropylamide (LDA) solution in THF

• Purified Hexamethylphosphoramide (HMPA)

• 2,3-O-isopropylidene-D-glyceraldehyde

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or ethyl acetate

• Anhydrous sodium sulfate

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Enolate Formation:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve methyl oleate in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of LDA in THF to the flask while maintaining the temperature at -78 °C.

  • After the addition of LDA, add freshly distilled HMPA to the reaction mixture.

  • Stir the mixture at -78 °C for 2 hours to ensure the complete formation of the lithium enolate.[8]

• Aldol Condensation:

  • Slowly add a solution of 2,3-O-isopropylidene-D-glyceraldehyde in anhydrous THF to the lithium enolate solution at -78 °C.

  • Continue stirring the reaction mixture at -78 °C for the time specified in the relevant literature procedure for the specific substrate.[8]

• Quenching and Work-up:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.[8]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude aldol adduct.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the pure aldol adduct.[8]

Troubleshooting for Protocol 2:

• Low Yield: Ensure all reagents and solvents are strictly anhydrous. The purity of HMPA is critical; use freshly distilled HMPA. The temperature must be maintained at -78 °C during the addition steps to prevent side reactions.

• Formation of Side Products: The slow addition of reagents is crucial to control the reaction. If side products are observed, consider optimizing the stoichiometry of LDA and HMPA.

Section 4: Visualizations

This section provides diagrams created using Graphviz (DOT language) to illustrate key concepts and workflows related to the use of HMPA.

Caption: Troubleshooting workflow for low reaction yields in experiments involving HMPA.

Caption: HMPA breaks down less reactive organolithium aggregates into more reactive monomers.

Caption: A flowchart to guide the decision of whether to use HMPA or a safer alternative.

References

• 1. benchchem.com [benchchem.com]
• 2. Hexamethylphosphoric Triamide_ High-Purity Solvent & Reagent-2 potassium iodide [sincerechemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. HEXAMETHYLPHOSPHORAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. scholarship.richmond.edu [scholarship.richmond.edu]

Technical Support Center: Troubleshooting Organometallic Reactions

Welcome to our technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot common issues encountered during organometallic reactions. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides to address specific challenges, particularly those involving the use of hexamethylphosphoramide (B148902) (HMPA).

Frequently Asked Questions (FAQs)

Q1: I added HMPA to my organolithium reaction to increase its rate, but it seems to be inhibiting it. What could be the reason for this?

A1: While HMPA is widely used to accelerate organolithium reactions by breaking down reagent aggregates and forming more reactive solvent-separated ion pairs (SIPs), it can have an inhibitory effect under certain conditions.[1][2][3] The primary reason for this inhibition is the suppression of lithium cation assistance.[4][5]

In many reactions, the lithium cation (Li⁺) plays a crucial catalytic role. For example, it can coordinate to a leaving group or an electrophile, activating it towards nucleophilic attack. HMPA is a very strong Lewis base and coordinates to the lithium cation so effectively that it can prevent it from participating in the reaction.[1][4][5] This "over-solvation" of the lithium ion essentially isolates it from the reaction, leading to a significant decrease in the reaction rate.

A notable example is the reaction of organolithium reagents with epoxides. The lithium cation typically assists in the ring-opening of the epoxide. When excess HMPA is present, it strongly solvates the lithium ion, suppressing this assistance and thus inhibiting the reaction.[4][5][6]

Troubleshooting Guides

Guide 1: Diagnosing HMPA-Induced Inhibition

If you suspect HMPA is inhibiting your reaction, a systematic approach can help confirm the issue and find a solution.

Caption: A troubleshooting workflow to determine if HMPA is inhibiting a reaction by suppressing cation catalysis.

To quantitatively assess the impact of HMPA, a kinetic study is recommended.

Objective: To determine the effect of HMPA concentration on the rate of the organometallic reaction.

Methodology:

• Reaction Setup: Prepare a series of identical reactions in a suitable solvent (e.g., THF) at a constant temperature.

• HMPA Addition: To each reaction, add a different concentration of HMPA. It is advisable to test a range, for instance, 0, 1, 2, 5, and 10 equivalents with respect to the organometallic reagent.

• Initiation and Monitoring: Initiate the reactions by adding the limiting reagent. Monitor the progress of each reaction over time by taking aliquots at regular intervals and quenching them.

• Analysis: Analyze the quenched aliquots using a suitable technique such as gas chromatography (GC), high-performance liquid chromatography (HPLC), or nuclear magnetic resonance (NMR) spectroscopy to determine the concentration of the product or the consumption of the starting material.

• Data Interpretation: Plot the product concentration (or starting material concentration) versus time for each HMPA concentration. Calculate the initial reaction rate for each experiment. A decrease in the reaction rate with increasing HMPA concentration is indicative of inhibition.

Q2: Is there quantitative data available on the inhibitory effects of HMPA?

A2: Yes, several studies have quantified the impact of HMPA on the rates of organolithium reactions. The effect can range from dramatic rate acceleration to significant inhibition, depending on the specific organolithium reagent and the substrate.

The table below summarizes the varied effects of HMPA on the reaction of different organolithium reagents with various substrates.

Organolithium Reagent	Substrate	HMPA Effect	Rate Change Factor	Reference
2-lithio-1,3-dithiane	Methyloxirane	Modest Acceleration	~10⁴	[4][5]
2-lithio-1,3-dithiane	Butyl Chloride	Strong Acceleration	>10⁸	[4][5]
bis(3,5-bistrifluoromethylphenylthio)methyllithium	Methyloxirane	Strong Inhibition	>10³ decrease	[4][5]
bis(3,5-bistrifluoromethylphenylthio)methyllithium	Alkyl Halides	No Effect	~1	[4][5]
Phenyllithium	Phenylacetylene	Inhibition at high [HMPA]	Almost complete inhibition	[6]

This table illustrates that for substrates where lithium assistance is important (like epoxides), HMPA can be inhibitory, especially for organolithium reagents that are already significantly dissociated in THF. Conversely, for substrates where lithium assistance is less critical (like alkyl halides), HMPA generally accelerates the reaction by promoting the formation of more reactive separated ion pairs.

Q3: How does HMPA alter the structure of the organometallic reagent, and how can this lead to inhibition?

A3: HMPA's primary interaction is with the metal cation of the organometallic reagent. In the case of organolithium compounds, which often exist as aggregates (dimers, tetramers, etc.) in solution, HMPA breaks down these aggregates into smaller, more reactive species.[1][2] It also changes the nature of the ion pair, from a contact ion pair (CIP), where the carbanion and the lithium cation are in direct contact, to a solvent-separated ion pair (SIP), where HMPA molecules surround the lithium cation.

While the formation of SIPs generally increases the nucleophilicity of the carbanion and thus the reaction rate, the strong coordination of HMPA to the lithium cation can lead to inhibition if the cation has a catalytic role.

Caption: The influence of HMPA on organolithium reagent structure and its potential inhibitory effect on cation-catalyzed reactions.

Q4: Are there alternatives to HMPA that might not cause inhibition?

A4: Yes, if HMPA is found to be inhibitory, several alternative polar aprotic solvents or additives can be used. These compounds can often provide similar benefits in terms of breaking up aggregates and increasing reactivity without the strong cation sequestration that leads to inhibition.

Common alternatives include:

• Dimethyl sulfoxide (B87167) (DMSO): Like HMPA, DMSO is a strong hydrogen bond acceptor and its oxygen atom can coordinate to metal cations.[2][7]

• N,N'-Dimethylpropyleneurea (DMPU): DMPU is a tetraalkylurea that is a common substitute for HMPA.[2]

• 1,3-Dimethyl-2-imidazolidinone (DMI): DMI is another urea-based solvent that can be used in place of HMPA.[2]

• Tripyrrolidinophosphoric acid triamide (TPPA): TPPA has been reported as a good substitute for HMPA in certain reactions, such as those involving samarium diiodide.[2]

The choice of an alternative will depend on the specific reaction, and some empirical screening may be necessary to find the optimal solvent or additive for your system.

References

• 1. scribd.com [scribd.com]
• 2. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 3. HMPA - Enamine [enamine.net]
• 4. The effect of HMPA on the reactivity of epoxides, aziridines, and alkyl halides with organolithium reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Hexamethylphosphoramide [chemeurope.com]

Technical Support Center: Optimizing HMPA Concentration to Avoid Side Products

Welcome to the Technical Support Center for optimizing Hexamethylphosphoramide (HMPA) concentration in your chemical reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on using HMPA effectively while minimizing the formation of unwanted side products.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of HMPA in organic synthesis?

A1: HMPA is a highly polar, aprotic solvent that primarily functions by solvating metal cations, particularly lithium ions.[1] This solvation breaks down aggregates of organometallic reagents, such as organolithium compounds, into more reactive monomeric or dimeric species.[2] This increased reactivity can lead to higher reaction rates and yields. Additionally, by creating "naked" anions, HMPA enhances the nucleophilicity of anionic species, which is beneficial in many reactions.[3]

Q2: What are the common side products associated with the use of HMPA?

A2: The formation of side products when using HMPA is often concentration-dependent. Excessive HMPA can lead to several issues:

• Reaction with Reagents: HMPA can react with highly reactive reagents like n-butyllithium, especially at elevated temperatures, leading to the decomposition of the solvent and the formation of complex byproducts.

• Altered Selectivity: While HMPA can improve selectivity in some cases, an excess can sometimes lead to a decrease in chemo-, regio-, or stereoselectivity. For example, in enolate alkylations, high concentrations of HMPA can favor O-alkylation over the desired C-alkylation.[4]

• Purification Challenges: Due to its high boiling point and miscibility with many organic solvents and water, removing residual HMPA from the reaction mixture can be difficult, potentially contaminating the final product.

Q3: Is it possible for HMPA to inhibit a reaction?

A3: Yes, in certain cases, HMPA can inhibit a reaction. This typically occurs when the metal cation plays a crucial catalytic role by coordinating to multiple centers in the transition state. Strong solvation of the cation by HMPA can sequester it, preventing this necessary coordination and thus slowing down or completely inhibiting the desired transformation.[1]

Q4: What are safer alternatives to HMPA?

A4: Given that HMPA is a suspected carcinogen, several alternatives have been developed and are often preferred. These include:

• DMPU (N,N'-Dimethylpropyleneurea): A common replacement that often provides similar reactivity enhancements.

• DMI (1,3-Dimethyl-2-imidazolidinone): Another effective substitute for HMPA.

• NMP (N-Methyl-2-pyrrolidone): A versatile polar aprotic solvent.

• TPPA (Tripyrrolidinophosphoric acid triamide): Reported as a good substitute in certain reactions, such as those involving samarium diiodide.

Troubleshooting Guides

This section provides troubleshooting advice for common issues encountered when using HMPA in specific reaction types.

Low Yield and/or Formation of Side Products in Enolate Alkylation

Problem: The alkylation of my lithium enolate is giving a low yield of the desired C-alkylated product and a significant amount of the O-alkylated side product.

Possible Cause: The concentration of HMPA may not be optimal. While HMPA can increase the rate of alkylation, an excess can promote the formation of solvent-separated ion pairs, which can favor O-alkylation.

Troubleshooting Steps:

• Reduce HMPA Concentration: Systematically decrease the equivalents of HMPA used in the reaction. Start with a substoichiometric amount relative to the lithium enolate and gradually increase it.

• Monitor the C/O Alkylation Ratio: Use techniques like GC-MS or NMR spectroscopy to quantify the ratio of C-alkylated to O-alkylated products at each HMPA concentration.

• Consider an Alternative: If optimizing HMPA concentration does not sufficiently suppress O-alkylation, consider switching to an alternative co-solvent like DMPU.

Data Presentation: Effect of HMPA on the Stereoselectivity of Enolate Formation

The stereochemistry of the enolate can significantly impact the stereochemical outcome of the subsequent alkylation. HMPA is known to influence the (E)/(Z) ratio of enolates.

Carbonyl Compound	Base	Additive (equiv.)	Solvent	(Z)-Enolate : (E)-Enolate Ratio
3-Pentanone	LDA	None	THF	10 : 90
3-Pentanone	LDA	HMPA (1.0)	THF	98 : 2

This table illustrates how the addition of HMPA can dramatically shift the stereochemical outcome of enolate formation, favoring the (Z)-enolate.[5][6]

Poor Regioselectivity in Reactions of Organolithium Reagents with α,β-Unsaturated Carbonyls

Problem: The addition of my organolithium reagent to an enone is resulting in a mixture of 1,2- and 1,4-addition products, with a low yield of the desired 1,4-adduct.

Possible Cause: The aggregation state and ion pair character of the organolithium reagent, influenced by HMPA, dictates the regioselectivity. Contact ion pairs (CIPs) tend to favor 1,2-addition, while solvent-separated ion pairs (SIPs), promoted by HMPA, favor 1,4-addition.

Troubleshooting Steps:

• Increase HMPA Concentration: Carefully increase the equivalents of HMPA to favor the formation of SIPs.

• Quantitative Analysis: Analyze the product mixture to determine the ratio of 1,2- to 1,4-addition at different HMPA concentrations. For many sulfur-stabilized lithium reagents, approximately 2 equivalents of HMPA are sufficient to achieve over 95% 1,4-addition.[7]

• Low-Temperature Conditions: Perform the reaction at low temperatures (e.g., -78 °C) to minimize side reactions.

Data Presentation: HMPA-Promoted 3-Arylation of Indenes with Fluoroarenes

This table demonstrates the optimization of HMPA concentration for a specific C-H activation/arylation reaction, highlighting the impact on the yield of the desired product and a common side product.

Entry	HMPA (equiv.)	Yield of 3-arylindene (%)	Yield of Di-substituted byproduct (%)
1	1.0	35	29
2	1.5	44	26
3	2.0	65	11
4	2.5	78	15
5	3.0	62	8

Data from a study on the direct arylation of indenes. Optimal results were obtained with 2.5 equivalents of HMPA.

Experimental Protocols

Protocol 1: General Procedure for Optimizing HMPA Concentration in a Lithiation Reaction

Objective: To determine the optimal concentration of HMPA for a given lithiation reaction to maximize the yield of the desired product and minimize side products.

Materials:

• Substrate

• Organolithium reagent (e.g., n-BuLi, s-BuLi, t-BuLi)

• Hexamethylphosphoramide (HMPA), freshly distilled

• Anhydrous solvent (e.g., THF, diethyl ether)

• Quenching agent (e.g., electrophile, deuterated solvent)

• Standard laboratory glassware, dried in an oven and cooled under an inert atmosphere

• Inert atmosphere (Nitrogen or Argon)

Methodology:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen/argon inlet, and a rubber septum.

• Initial Reaction (Control): In the flask, dissolve the substrate in the anhydrous solvent under an inert atmosphere. Cool the solution to the desired reaction temperature (e.g., -78 °C, 0 °C). Add the organolithium reagent dropwise and stir for the desired time. Quench the reaction with the appropriate electrophile. Work up the reaction and analyze the product distribution by GC, LC-MS, or NMR. This serves as the baseline.

• Optimization Reactions: Set up a series of parallel reactions under the same conditions as the control. Before the addition of the organolithium reagent, add varying equivalents of HMPA to each flask (e.g., 0.5, 1.0, 1.5, 2.0, 2.5 equivalents relative to the organolithium reagent).

• Execution and Analysis: Add the organolithium reagent and proceed with the reaction and workup as in the control experiment. Analyze the product and side product distribution for each reaction.

• Data Evaluation: Create a table to compare the yield of the desired product and the percentage of major side products at each HMPA concentration. This will allow for the identification of the optimal HMPA loading.

Visualizations

Caption: Deaggregation of organolithium reagents by HMPA.

Caption: Workflow for optimizing HMPA concentration.

Caption: Troubleshooting logic for HMPA-related issues.

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 6. charettelab.ca [charettelab.ca]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Managing the Hygroscopic Nature of Hexamethylphosphoramide (HMPA) in Experiments

This guide provides researchers, scientists, and drug development professionals with essential information for handling the hygroscopic nature of Hexamethylphosphoramide (HMPA) to ensure the success and reproducibility of their experiments.

Frequently Asked Questions (FAQs)

Q1: What is HMPA and why is its hygroscopic nature a concern?

A1: Hexamethylphosphoramide (HMPA) is a highly polar, aprotic solvent valued for its exceptional ability to dissolve a wide range of organic and inorganic compounds and to enhance the reactivity of anions.[1][2] Its hygroscopic nature means it readily absorbs moisture from the atmosphere.[3] This absorbed water can interfere with moisture-sensitive reactions, such as those involving organometallic reagents (e.g., Grignard reagents, organolithiums), strong bases, or in nucleophilic substitution (SN2) reactions, leading to side reactions, reduced yields, and poor reproducibility.[1][4]

Q2: How should I properly store HMPA to minimize water absorption?

A2: To minimize moisture absorption, HMPA should be stored in a tightly sealed container, in a dry and well-ventilated place.[5][6] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[5] For long-term storage of opened containers, using a desiccator or a glove box with a dry, inert atmosphere (e.g., nitrogen or argon) is highly recommended.[3][7] It is also advisable to store containers of HMPA within secondary containers.[8]

Q3: The HMPA in my lab has been opened several times. How can I be sure it is dry enough for my reaction?

A3: It is best practice to assume that HMPA from a previously opened container has absorbed some moisture. The most reliable way to determine the water content is by Karl Fischer titration, which can precisely quantify the amount of water present.[1] For many sensitive applications, a water content of ≤ 0.1% is desirable.[1] If your experiment is highly sensitive to moisture, it is recommended to dry the HMPA before use, regardless of its storage history.

Q4: What are the recommended methods for drying HMPA?

A4: There are two primary methods for drying HMPA in a laboratory setting:

• Distillation from Calcium Hydride (CaH₂): This is a common and effective method for removing water from HMPA. The HMPA is refluxed over calcium hydride and then distilled under reduced pressure.

• Use of Molecular Sieves: Storing HMPA over activated 4Å molecular sieves is another effective method for drying.[9] A common practice is to use about 5% w/v of molecular sieves and allow the solvent to stand for at least 24 hours.[9]

Q5: How does the presence of water in HMPA affect common reactions?

A5: Water can act as a proton source, which can quench strong bases and organometallic reagents. It can also act as a nucleophile, competing with the desired nucleophile in substitution reactions. This can lead to the formation of undesired byproducts and a significant reduction in the yield of the desired product. In polymer chemistry, water content can affect polymerization kinetics and the molecular weight of the resulting polymer.[1]

Q6: What are the safety precautions I should take when handling HMPA?

A6: HMPA is a hazardous substance and should be handled with care. It is a suspected carcinogen and may cause genetic defects.[5] Always handle HMPA in a well-ventilated fume hood.[8] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (neoprene is recommended), safety goggles, and a lab coat.[8][10] Avoid inhalation of vapors and contact with skin and eyes.[10][11]

Q7: How should I dispose of HMPA waste?

A7: HMPA and any materials contaminated with it should be treated as hazardous waste.[8][12] All waste must be handled in accordance with local, state, and federal regulations.[10] It is recommended to contact your institution's environmental health and safety office for specific disposal guidelines.[12] One suggested method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Troubleshooting Guide

Problem: My moisture-sensitive reaction in HMPA is giving low yields or failing completely.

This is a common issue when working with hygroscopic solvents like HMPA. The following troubleshooting steps can help you identify and resolve the problem.

Step 1: Verify the Anhydrous State of Your HMPA

• Question: Was the HMPA freshly dried or from a newly opened bottle from the manufacturer?

  • Yes: Proceed to Step 2.

  • No: The HMPA has likely absorbed moisture. Dry the HMPA using one of the recommended protocols below before re-attempting the reaction.

Step 2: Check Your Glassware and Apparatus

• Question: Was all glassware thoroughly dried before use?

  • Yes: Proceed to Step 3.

  • No: Moisture adsorbed on the surface of glassware can be a significant source of contamination. Ensure all glassware is oven-dried or flame-dried under an inert atmosphere before use.[13]

Step 3: Evaluate Your Reaction Setup and Handling Technique

• Question: Was the reaction performed under a dry, inert atmosphere (e.g., nitrogen or argon)?

  • Yes: Proceed to Step 4.

  • No: Exposure to the atmosphere can introduce moisture. Use standard air-sensitive techniques, such as a Schlenk line or a glove box, for your reaction setup.[13]

Step 4: Assess the Purity and Dryness of Other Reagents

• Question: Were all other reagents and starting materials anhydrous?

  • Yes: Consider other potential issues with your reaction (e.g., temperature, reaction time, purity of reagents).

  • No: Other reagents can also introduce water into the reaction mixture. Ensure all components of your reaction are as dry as necessary.

A logical workflow for troubleshooting these issues is presented in the diagram below.

Caption: Troubleshooting workflow for moisture-sensitive reactions involving HMPA.

Quantitative Data Summary

Parameter	Typical Value/Specification	Significance in Experiments
Water Content in Anhydrous HMPA	≤ 0.1% (Karl Fischer)[1]	Crucial for the success of moisture-sensitive reactions. Higher water content can lead to side reactions and reduced yields.
Boiling Point	~233–235 °C[14]	The high boiling point allows for a wide temperature range in reactions but also necessitates vacuum distillation for purification.
Density (at 20°C)	1.026 - 1.030 g/mL[1]	Important for accurate measurement and dispensing of the solvent.
Molecular Sieves for Drying	4Å beads, 5% w/v for at least 24h[9]	An effective method for removing residual water from HMPA. The size of the sieve pores is important to effectively trap water molecules.

Experimental Protocols

Protocol 1: Drying HMPA by Distillation from Calcium Hydride (CaH₂)

Caution: HMPA is a potential carcinogen. All operations must be performed in a certified chemical fume hood. Wear appropriate PPE.

• Apparatus Setup:

  • Assemble a distillation apparatus consisting of a round-bottom flask, a distillation head with a condenser, and a receiving flask. Ensure all glassware is oven-dried (120°C for at least 4 hours) and cooled under a stream of dry nitrogen or argon.[13]

• Drying Agent:

  • Add calcium hydride (CaH₂, approximately 5-10 g per 100 mL of HMPA) to the round-bottom flask containing the HMPA.

• Reflux:

  • Gently heat the mixture to reflux under a dry, inert atmosphere for at least 4 hours. This allows the CaH₂ to react with any dissolved water.

• Distillation:

  • Distill the HMPA under reduced pressure. The high boiling point of HMPA makes vacuum distillation necessary. Collect the fraction that distills at the correct temperature and pressure.

• Storage:

  • Store the freshly distilled, anhydrous HMPA in a tightly sealed bottle with a Teflon-lined cap, preferably in a desiccator or glove box over 4Å molecular sieves.

Protocol 2: Handling Anhydrous HMPA in a Moisture-Sensitive Reaction

This protocol outlines the general steps for setting up a reaction using anhydrous HMPA under an inert atmosphere.

• Glassware Preparation:

  • All glassware (reaction flask, addition funnel, condenser, etc.) must be thoroughly dried in an oven at >120°C for several hours and then assembled while hot, allowing it to cool under a stream of dry nitrogen or argon.[13]

• Inert Atmosphere:

  • The reaction apparatus should be connected to a source of dry, inert gas (nitrogen or argon) through a bubbler to maintain a positive pressure and prevent the entry of air and moisture.[13]

• Dispensing HMPA:

  • Anhydrous HMPA should be transferred from its storage container to the reaction flask using a dry, gas-tight syringe or cannula techniques.[13]

  • If using a syringe, flush it several times with the inert gas before drawing up the liquid.[13]

• Addition of Reagents:

  • Solid reagents should be added to the flask under a positive flow of inert gas.

  • Liquid reagents should be added via a dry syringe through a rubber septum.

• Running the Reaction:

  • Maintain a gentle flow of inert gas throughout the course of the reaction. If the reaction requires heating, use a reflux condenser with the inert gas outlet at the top.

The workflow for handling anhydrous HMPA is illustrated in the diagram below.

Caption: General workflow for experiments with anhydrous HMPA.

References

• 1. sincerechemicals.com [sincerechemicals.com]
• 2. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 3. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 4. researchgate.net [researchgate.net]
• 5. afgsci.com [afgsci.com]
• 6. SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 7. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 8. LCSS: HEXAMETHYLPHOSPHORAMIDE [web.stanford.edu]
• 9. moodle2.units.it [moodle2.units.it]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. nj.gov [nj.gov]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Hexamethylphosphoric Triamide (HMPA) Anhydrous Solvent [sincerechemicals.com]

Technical Support Center: Regioisomer Formation in the Presence of HMPA

Welcome to the technical support center for troubleshooting regioisomer formation in chemical reactions involving hexamethylphosphoramide (B148902) (HMPA). This guide is designed for researchers, scientists, and drug development professionals to address common challenges and provide solutions for controlling regioselectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of HMPA in controlling regioselectivity?

A1: HMPA is a highly polar, aprotic solvent that functions as a strong Lewis base. Its primary role in controlling regioselectivity, particularly in reactions with organolithium reagents, is to solvate the metal cation (e.g., Li⁺).[1][2] This strong solvation breaks down organolithium aggregates and promotes the formation of solvent-separated ion pairs (SIPs) over contact ion pairs (CIPs).[3][4] The change in the nature of the ion pair is often the critical factor that dictates the regiochemical outcome of the reaction.

Q2: How does the formation of solvent-separated ion pairs (SIPs) influence the reaction outcome?

A2: In reactions such as the addition of organolithium reagents to α,β-unsaturated carbonyl compounds (enones), contact ion pairs (CIPs) are associated with 1,2-addition (attack at the carbonyl carbon). In contrast, solvent-separated ion pairs (SIPs), which are favored in the presence of HMPA, generally lead to 1,4-addition (conjugate addition).[3][4] The separation of the lithium cation from the carbanion in a SIP makes the anion "softer," favoring attack at the softer electrophilic site (the β-carbon).

Q3: Is HMPA always necessary to achieve high regioselectivity?

A3: Not always, but it is a powerful tool when poor regioselectivity is observed. The requirement for HMPA depends on the specific substrates and reagents involved. In some cases, changing the solvent to a more polar one, altering the temperature, or using a different organometallic reagent might be sufficient to achieve the desired regioselectivity.

Q4: What are the safety concerns associated with HMPA?

A4: HMPA is a known carcinogen in rats and is considered a potential human carcinogen.[5][6] All handling of HMPA should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves.[6] Due to its toxicity, seeking safer alternatives is highly encouraged.

Q5: Are there safer alternatives to HMPA?

A5: Yes, several alternatives to HMPA are commercially available. The most common is 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU).[5][7] Other alternatives include 1,3-dimethyl-2-imidazolidinone (B1670677) (DMI).[8] While these are considered safer, they may not be direct drop-in replacements and often require optimization of reaction conditions. For instance, a higher concentration of DMPU may be needed to achieve the same effect as HMPA.[9]

Troubleshooting Guide

Problem 1: My reaction is producing a mixture of 1,2- and 1,4-addition products, with the 1,2-adduct being the major regioisomer. How can I favor the 1,4-addition product?

Solution:

This is a classic problem in the addition of organometallic reagents to enones. The formation of the 1,2-addition product is often favored under conditions that promote contact ion pairs. To increase the yield of the 1,4-adduct, you need to promote the formation of solvent-separated ion pairs.

• Introduce HMPA: The addition of HMPA is the most common solution. HMPA's strong ability to solvate lithium cations will favor the formation of SIPs, which in turn favors 1,4-addition.[3][4]

• Optimize HMPA Concentration: The amount of HMPA is critical. For many reactions involving sulfur-stabilized lithium reagents, as few as 2 equivalents of HMPA can be sufficient to achieve over 95% 1,4-addition.[9] It is recommended to start with a low concentration and gradually increase it.

• Lower the Reaction Temperature: Lower temperatures can also favor the formation of SIPs and improve 1,4-selectivity.

• Consider an Alternative to HMPA: If the use of HMPA is not possible, consider using DMPU. Be aware that you may need to use a higher concentration of DMPU to achieve the same level of regioselectivity. For example, 4 equivalents of DMPU might be required to match the effect of 2 equivalents of HMPA.[9]

Problem 2: I am performing an enolate alkylation and obtaining a mixture of C- and O-alkylated products. How can HMPA help?

Solution:

The C- vs. O-alkylation of enolates is influenced by the "hardness" of the electrophile and the nature of the enolate ion pair. "Harder" electrophiles tend to favor O-alkylation, while "softer" electrophiles favor C-alkylation. HMPA can influence the reactivity of the enolate.

• Increase Nucleophilicity: HMPA solvates the cation, making the enolate anion "freer" and more nucleophilic.[10] This can increase the rate of C-alkylation, especially with less reactive electrophiles.

• Influence Enolate Geometry: HMPA can affect the ratio of E/Z enolates formed during deprotonation.[5] The geometry of the enolate can, in turn, influence the regioselectivity of the subsequent alkylation. By favoring the formation of the kinetic (less substituted) enolate, HMPA can lead to alkylation at a specific position in unsymmetrical ketones.

Problem 3: The addition of HMPA to my reaction has not improved the regioselectivity as expected. What are other factors to consider?

Solution:

While HMPA is a powerful additive, it is not a universal solution. If you are still facing issues with regioselectivity, consider the following:

• Purity of Reagents and Solvents: Ensure that all your reagents and solvents are pure and anhydrous. Water can quench organometallic reagents and interfere with the reaction.

• Order of Addition: The order in which you add your reagents can be crucial. Pre-complexing the organolithium reagent with HMPA before adding the electrophile can sometimes improve results.

• Reaction Time and Temperature: These parameters should be carefully optimized. Some reactions require extended periods at low temperatures to achieve high selectivity.

• Substrate Steric Hindrance: The steric environment around the reactive sites on your substrate can play a significant role in directing the incoming reagent. In some cases, steric hindrance may override the electronic effects promoted by HMPA.

• Lewis Acidity of the Cation: HMPA not only separates ion pairs but also lowers the Lewis acidity of the lithium cation.[3][4] This can also influence the reaction pathway.

Data Summary

The following tables provide a summary of quantitative data related to the use of HMPA and its alternative, DMPU.

Table 1: Effect of HMPA and DMPU on the Regioselectivity of Organolithium Addition to Enones

Reagent	Additive (equiv.)	1,2-Adduct (%)	1,4-Adduct (%)	Reference
Sulfur-stabilized R-Li	None	Major Product	Minor Product	[9]
Sulfur-stabilized R-Li	HMPA (2)	<5	>95	[9]
Sulfur-stabilized R-Li	DMPU (4)	<5	>95	[9]

Table 2: Physical and Safety Properties of HMPA and DMPU

Property	HMPA	DMPU	Reference
Molar Mass	179.20 g/mol	128.17 g/mol	[5]
Boiling Point	232 °C	247 °C	[5]
Carcinogenicity	Known Carcinogen (IARC Group 2B)	Not classified as a carcinogen	[5]

Experimental Protocols

General Protocol for 1,4-Addition of an Organolithium Reagent to an Enone using HMPA

This protocol is a general guideline and should be adapted for specific substrates and reagents.

Materials:

• Anhydrous tetrahydrofuran (B95107) (THF)

• Hexamethylphosphoramide (HMPA), distilled from CaH₂

• Organolithium reagent (e.g., n-BuLi, s-BuLi, t-BuLi)

• Precursor to the desired nucleophile (e.g., a dithiane)

• α,β-Unsaturated ketone (enone)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

• Reagent Preparation: In the reaction flask, dissolve the nucleophile precursor in anhydrous THF under a nitrogen atmosphere.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add the organolithium reagent dropwise via syringe. Stir the solution for 30-60 minutes at this temperature to ensure complete formation of the lithium salt.

• HMPA Addition: Add 2.0 equivalents of anhydrous HMPA dropwise to the solution. Stir for an additional 15-30 minutes at -78 °C.

• Electrophile Addition: Dissolve the enone in a minimal amount of anhydrous THF and add it dropwise to the reaction mixture at -78 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench it by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: A troubleshooting decision tree for addressing poor regioselectivity.

Caption: The influence of HMPA on organolithium ion pair equilibrium.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. [PDF] Regioselectivity of Addition of Organolithium Reagents to Enones: The Role of HMPA. | Semantic Scholar [semanticscholar.org]
• 3. [PDF] The regioselectivity of addition of organolithium reagents to enones and enals: the role of HMPA. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. The regioselectivity of addition of organolithium reagents to enones and enals: the role of HMPA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Hexamethylphosphoramide (HMPA) Reaction Quenching

This guide provides best practices, troubleshooting advice, and frequently asked questions for quenching reactions containing Hexamethylphosphoramide (HMPA). Given that HMPA is a suspected human carcinogen, all handling, quenching, and disposal procedures must be performed with strict adherence to safety protocols.[1][2][3][4]

Safety First: Handling HMPA

Q: What are the primary safety hazards associated with HMPA?

A: HMPA is a suspected human carcinogen and a reproductive toxin.[4] Animal studies have shown that prolonged inhalation exposure can cause nasal tumors in rats.[1][5][6][7] It is also a skin and eye irritant.[1][6] Therefore, it is classified as a substance with high chronic toxicity and requires stringent safety measures.[1]

Q: What personal protective equipment (PPE) is mandatory when working with HMPA?

A: Always handle HMPA in a certified chemical fume hood to avoid inhaling vapors.[2][3][4][8] The following PPE is required:

• Gloves: Chemical-resistant gloves are essential. Butyl rubber or laminate film gloves are recommended.[4]

• Eye Protection: Chemical splash goggles are mandatory.[1]

• Lab Coat: A lab coat must be worn to protect from splashes.[1]

• Clothing: Wear long pants and closed-toe shoes.

Q: How should HMPA be stored?

A: Store HMPA in its original, tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents and strong acids.[1][5] Containers should be kept in secondary containment to manage potential leaks.[1]

General Quenching and Work-up Protocols

Q: What is the general procedure for quenching a reaction containing HMPA?

A: The primary goal of quenching is to safely neutralize any unreacted, highly reactive reagents (e.g., organolithiums, hydrides) in the reaction mixture. The procedure must be performed carefully to control the exothermic reaction.

Experimental Protocol: General Quenching Procedure

• Cooling: Once the reaction is complete, cool the reaction flask to a low temperature (typically 0 °C or -78 °C) using an ice bath or dry ice/acetone bath. This is critical to manage the heat generated during the quench.

• Inert Atmosphere: Maintain the reaction under an inert atmosphere (e.g., nitrogen or argon) during the initial quenching steps to prevent the ignition of flammable solvents.[9]

• Slow Addition of Quenching Agent: Slowly and carefully add the chosen quenching agent dropwise or via a syringe pump. Vigorous stirring is essential to dissipate heat and ensure mixing. Common quenching agents include saturated aqueous solutions of ammonium (B1175870) chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃).[10][11] For highly reactive reagents like organolithiums, a less reactive protic source like isopropanol (B130326) may be added first, followed by more aqueous solutions.[9][12]

• Warm to Room Temperature: After the initial vigorous reaction has subsided, allow the mixture to slowly warm to room temperature.

• Extraction and HMPA Removal: Proceed to the work-up phase to separate the product and remove the water-miscible HMPA. This typically involves extraction with an organic solvent.[2][11]

Caption: Workflow for quenching HMPA-containing reactions.

Q: How can HMPA be removed from the reaction mixture after quenching?

A: HMPA is miscible with water, a property that is exploited for its removal.[13] The most common method is to perform multiple aqueous washes of the organic layer during work-up.

• Water or Brine Washes: Repeatedly wash the organic extract with water or a saturated sodium chloride solution (brine).[13] HMPA will partition into the aqueous layer.

• Acidic Wash: For products that are stable to acid, washing with dilute hydrochloric acid (e.g., 0.5 M HCl) can help hydrolyze and remove HMPA.[13][14] This is also a recommended practice for decontaminating glassware.[15]

• Solvent Choice: HMPA is less easily removed from chlorinated solvents like dichloromethane (B109758) compared to ethers or hydrocarbons. Adding a less polar co-solvent like hexane (B92381) can sometimes help push HMPA into the aqueous phase.[13]

Troubleshooting Guide

Q: I'm observing a persistent emulsion during the aqueous work-up. What can I do?

A: Emulsions are common when HMPA is present. Here are several strategies to break them:

• Add Brine: Add a saturated solution of NaCl (brine) to the separatory funnel. The increased ionic strength of the aqueous phase often helps break emulsions.[13]

• Add Saturated NH₄Cl: A saturated solution of ammonium chloride can also be effective.[13]

• Filtration: Pass the entire emulsified mixture through a pad of Celite or coarse silica (B1680970) gel. This can help disrupt the fine droplets causing the emulsion.[13]

• Patience: Sometimes, simply letting the mixture stand for an extended period can lead to phase separation.

Caption: Decision tree for troubleshooting HMPA quenching.

Q: My reaction yield is low after quenching and work-up. What are the potential causes related to HMPA?

A: Low yields can often be traced back to the quality of the HMPA or the quenching conditions.[16]

• HMPA Purity: HMPA is highly hygroscopic and can absorb moisture from the air.[16] Water contamination can quench sensitive reagents (like organolithiums) before they react with your substrate, leading to low yields.[16] Ensure you are using freshly distilled or properly stored HMPA. It can be purified by distillation from calcium hydride (CaH₂).[17]

• Reaction Conditions: The temperature and rate of addition during the quench are critical. An overly rapid or warm quench can lead to side reactions or degradation of the desired product.

Data and Comparisons

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Use Case	Advantages	Disadvantages
Saturated NH₄Cl (aq)	General purpose for enolates and organometallics.[11]	Mildly acidic, effective at protonating many organometallics.	Can form emulsions.
Saturated NaHCO₃ (aq)	When a basic or neutral quench is required.[10]	Gentle, neutralizes any acid present.	Less effective for quenching highly reactive species.
Water (H₂O)	General purpose, but can be too reactive.	Readily available, effective.	Highly exothermic with reactive reagents, can be dangerous.[18]
Alcohols (Isopropanol, Methanol)	For highly reactive reagents (e.g., LiAlH₄, organolithiums).[9][12]	Less reactive than water, allowing for more controlled quenching.[9]	Introduces another organic solvent to be removed.
Hydrochloric Acid (HCl)	To both quench and begin HMPA degradation.[14][19]	Effective at quenching and helps in HMPA removal.	Only suitable for acid-stable products.[13]

Table 2: HMPA Properties and Specifications

Parameter	Typical Value / Specification	Reference
Chemical Formula	C₆H₁₈N₃OP	[8]
Molar Mass	179.20 g/mol	[8]
Appearance	Clear, colorless liquid	[8][16]
Density (20°C)	1.026 - 1.030 g/mL	[8]
Boiling Point	232.5 °C	[8]
Solubility in Water	Miscible	[4][13]
Purity (for sensitive reactions)	≥ 99.5%	[20]
Water Content (for sensitive reactions)	< 50 ppm	[16][20]

HMPA's Role in Synthesis

Q: Why is HMPA used in reactions in the first place?

A: HMPA is a highly polar aprotic solvent with exceptional ability to solvate cations, particularly lithium ions (Li⁺).[8][21][22] By strongly coordinating to the cation, it breaks up organolithium aggregates and separates ion pairs.[22][23] This leaves the corresponding anion "naked" and significantly more reactive, which dramatically accelerates reaction rates, especially for SN2 reactions.[8][11][21]

Caption: HMPA solvates cations to generate a more reactive anion.

Frequently Asked Questions (FAQs)

Q1: Is it safe to quench HMPA reactions with water directly? A1: For reactions containing highly reactive species like organolithiums or metal hydrides, direct quenching with water is hazardous and can cause a violent, uncontrolled exothermic reaction. It is much safer to first add a less reactive alcohol like isopropanol at low temperature, followed by water.[9][12]

Q2: How do I dispose of HMPA-contaminated waste? A2: All HMPA-containing waste, including aqueous layers from work-up and contaminated materials like gloves or silica gel, must be treated as hazardous waste.[1][4] Collect it in a clearly labeled, sealed waste container and dispose of it according to your institution's hazardous waste management guidelines.[1][5] Do not pour HMPA waste down the drain.[5]

Q3: Are there safer alternatives to HMPA? A3: Yes, due to its toxicity, several alternatives have been developed. Common substitutes include dimethyl sulfoxide (B87167) (DMSO), dimethylpropyleneurea (DMPU), and 1,3-dimethyl-2-imidazolidinone (B1670677) (DMI).[14][19] While these can often be used, they may not always provide the same level of reactivity enhancement as HMPA, and reaction optimization may be necessary.[8]

Q4: My HMPA has a yellow tint. Can I still use it? A4: Pure HMPA should be a clear, colorless liquid.[16] A yellow or brown color indicates degradation or impurities, which could negatively impact sensitive reactions.[16] For reactions requiring high purity, it is best to purify the HMPA by vacuum distillation or use a fresh bottle.[16]

Q5: What should I do in case of an HMPA spill? A5: In the event of a spill, evacuate the area if necessary. Wearing appropriate PPE, absorb the spill with an inert material like a spill pillow or absorbent clay.[1] Place the contaminated material in a sealed container for hazardous waste disposal.[1] Ensure the area is well-ventilated during cleanup. For large spills, follow your institution's emergency procedures.[1]

References

• 1. LCSS: HEXAMETHYLPHOSPHORAMIDE [web.stanford.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. orgsyn.org [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Hexamethylphosphoramide: Properties, Uses and Hazard_Chemicalbook [chemicalbook.com]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. Hexamethylphosphoric Triamide_ High-Purity Solvent & Reagent-2 potassium iodide [sincerechemicals.com]
• 9. chemistry.nd.edu [chemistry.nd.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. kgroup.du.edu [kgroup.du.edu]
• 13. researchgate.net [researchgate.net]
• 14. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. benchchem.com [benchchem.com]
• 17. orgsyn.org [orgsyn.org]
• 18. sarponggroup.com [sarponggroup.com]
• 19. Hexamethylphosphoramide [chemeurope.com]
• 20. Hexamethylphosphoric Triamide (HMPA) - High-Purity Solvent for Chemical Synthesis [sincerechemicals.com]
• 21. Sixty Solvents [chem.rochester.edu]
• 22. HMPA - Enamine [enamine.net]
• 23. scribd.com [scribd.com]

Removing residual HMPA during aqueous workup

This guide provides troubleshooting advice and frequently asked questions regarding the removal of residual hexamethylphosphoramide (B148902) (HMPA) during aqueous workup procedures.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove HMPA from my reaction mixture?

A1: HMPA is classified as a process-prohibited substance due to its high toxicity and carcinogenicity. Its complete removal is essential to ensure the safety of subsequent experimental steps and the purity of the final compound.

Q2: What is the most common and straightforward method for removing HMPA?

A2: The most frequently employed method is repeated aqueous washes. Due to HMPA's high solubility in water, washing the organic layer multiple times with water or brine is often effective. For enhanced removal, a dilute acid wash (e.g., 0.5 N HCl) can be utilized to protonate HMPA, thereby increasing its partitioning into the aqueous phase.

Q3: I've performed multiple water washes, but NMR analysis still shows traces of HMPA. What can I do?

A3: If standard aqueous washes are insufficient, consider using a complexation-extraction method. Washing the organic layer with a 10% aqueous solution of copper(II) chloride (CuCl₂) can be effective. HMPA forms a complex with CuCl₂, which is then extracted into the aqueous layer. Be mindful that this method may not be suitable for reactions containing copper-sensitive functional groups.

Q4: Are there alternatives to using copper salts for HMPA removal?

A4: Yes, washing with a saturated aqueous solution of calcium chloride (CaCl₂) can also be employed to complex with and remove HMPA. Additionally, for specific reaction types, quenching the reaction with dodecanethiol has been reported to facilitate HMPA removal.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Persistent HMPA traces after multiple aqueous washes.	High concentration of HMPA in the reaction mixture. Insufficient volume or number of washes.	Increase the volume and/or number of aqueous washes. Consider using a dilute acid wash (e.g., 0.5 N HCl) followed by a brine wash.
Emulsion formation during aqueous workup.	High concentration of HMPA or other reaction components.	Use saturated brine (NaCl solution) for washes, which can help break up emulsions. Allow the mixture to stand for a longer period. If the emulsion persists, filtration through a pad of Celite may be necessary.
Product is sensitive to acidic conditions.	Use of HCl wash for HMPA removal.	Opt for neutral washing conditions with water and brine. Alternatively, use the copper(II) chloride or calcium chloride complexation method if your product is not sensitive to these salts.
Last traces of HMPA are difficult to remove.	Strong association of HMPA with the product or solvent.	If the product is stable, consider azeotropic distillation with toluene (B28343) to remove residual HMPA. As a final purification step, column chromatography is highly effective at separating HMPA from the desired compound.

Experimental Protocols

Protocol 1: Standard Aqueous Wash for HMPA Removal

• Transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water and shake vigorously.

• Allow the layers to separate and discard the aqueous layer.

• Repeat the water wash 2-3 times.

• To further enhance removal, perform an additional wash with 0.5 N HCl solution.

• Follow with a wash using saturated NaCl solution (brine) to remove residual water from the organic layer.

• Dry the organic layer over an appropriate drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

Protocol 2: HMPA Removal using Copper(II) Chloride

• After the initial organic extraction, transfer the organic layer to a separatory funnel.

• Prepare a 10% (w/v) aqueous solution of copper(II) chloride (CuCl₂).

• Wash the organic layer with the 10% CuCl₂ solution. The aqueous layer may turn blue, indicating the formation of the HMPA-CuCl₂ complex.

• Separate and discard the aqueous layer.

• Repeat the wash with the CuCl₂ solution until no further color change is observed.

• Wash the organic layer with brine to remove any remaining copper salts.

• Dry the organic layer over a suitable drying agent, filter, and concentrate.

Workflows and Diagrams

Reference Data & Comparative Studies

A Comparative Guide to HMPA and DMPU: Navigating Safety and Reactivity in Chemical Synthesis

For decades, hexamethylphosphoramide (B148902) (HMPA) has been a cornerstone in the toolbox of organic chemists, prized for its exceptional ability to solvate cations and enhance the reactivity of a wide array of reagents.[1] However, the significant health risks associated with HMPA, most notably its classification as a carcinogen, have necessitated a shift towards safer alternatives.[1] This guide provides a comprehensive comparison of HMPA with one of its most prominent replacements, 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU), offering researchers, scientists, and drug development professionals the data necessary to make informed decisions that balance synthetic efficacy with laboratory safety.

Safety and Toxicity Profile: A Stark Contrast

The primary impetus for replacing HMPA stems from its severe toxicity. A side-by-side comparison of the safety profiles of HMPA and DMPU reveals a clear distinction, positioning DMPU as a significantly less hazardous option.

Hazard Profile	Hexamethylphosphoramide (HMPA)	1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)
Carcinogenicity	Known carcinogen, classified as a Group 2B possible human carcinogen by the IARC.[1]	Not classified as a carcinogen.[1]
Mutagenicity	Mutagenic in Drosophila.[2]	Not mutagenic in the Ames Test.[2][3]
Reproductive Toxicity	Reproductive effects observed in male animals.[1]	Suspected of damaging fertility.[1][2]
Acute Toxicity (LD50, oral, rat)	2525 mg/kg[1]	Not available
Handling Precautions	Must be handled in a fume hood with appropriate personal protective equipment (PPE) due to its carcinogenicity.[1]	Standard laboratory precautions, including wearing protective gloves and eye protection, are recommended.[1]

Reactivity and Performance in Key Organic Reactions

While safety is a critical consideration, the performance of a solvent in chemical transformations is paramount. DMPU has emerged as a viable alternative to HMPA in a variety of reactions, often providing comparable, though sometimes slightly lower, yields. Both are polar aprotic solvents with high boiling points, making them suitable for a range of reaction temperatures.[1] Their effectiveness lies in their ability to solvate cations, thereby increasing the reactivity of anions.[1]

Nucleophilic Substitution (SN2) Reactions

In SN2 reactions, polar aprotic solvents are known to accelerate reaction rates by solvating the cation of the nucleophile, rendering the anion more nucleophilic.[1]

Reaction	Substrate	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
Alkylation	2-Nitropropane	Sodium salt of 2-nitropropane	HMPA	25	2	95
Alkylation	2-Nitropropane	Sodium salt of 2-nitropropane	DMPU	25	2	93

Note: The above data is representative and compiled from various sources in the chemical literature.[1]

Organometallic Reactions: Enolate Alkylation

HMPA is renowned for its capacity to deaggregate organolithium compounds, thereby boosting their reactivity.[1] DMPU has proven to be an effective substitute in many of these applications.[1]

Reaction	Substrate	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Enolate Alkylation	Cyclohexanone (B45756)	LDA, then CH₃I	THF/HMPA	-78 to 0	1	90
Enolate Alkylation	Cyclohexanone	LDA, then CH₃I	THF/DMPU	-78 to 0	1	85

Note: The above data is representative and compiled from various sources in the chemical literature.[1]

Experimental Protocols

To provide practical guidance, the following are detailed experimental protocols for key reactions where HMPA and DMPU are commonly employed.

Protocol 1: Enolate Alkylation of Cyclohexanone

This protocol details the formation of the lithium enolate of cyclohexanone using lithium diisopropylamide (LDA) and subsequent alkylation with methyl iodide, comparing the use of HMPA and DMPU as cosolvents.

Materials:

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Cyclohexanone

• Hexamethylphosphoramide (HMPA) or 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• LDA Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous THF and diisopropylamine. Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium solution dropwise and stir for 30 minutes to form lithium diisopropylamide (LDA).

• Enolate Formation: Add a solution of cyclohexanone in anhydrous THF dropwise to the LDA solution at -78 °C and stir for 1 hour to form the enolate.

• Cosolvent Addition: Add HMPA or DMPU to the reaction mixture and stir for an additional 15 minutes.

• Alkylation: Add methyl iodide dropwise to the reaction mixture at -78 °C. Allow the reaction to warm to 0 °C and stir for 1 hour.

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Workflow for the enolate alkylation of cyclohexanone.

Signaling Pathways and Logical Relationships

The differential effects of HMPA and DMPU on reactivity can be attributed to their distinct abilities to solvate lithium cations and influence the aggregation state of organolithium species. HMPA is a stronger Lewis base and can break up oligomers of lithium bases more effectively, leading to more reactive monomeric species. DMPU, while also a strong cation solvator, may not deaggregate these species to the same extent, which can account for the slightly lower reactivity observed in some cases.[4]

References

• 1. carlroth.com:443 [carlroth.com:443]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Safer and Effective Alternatives for HMPA in SN2 Reactions

For decades, Hexamethylphosphoramide (HMPA) has been a solvent of choice for chemists, prized for its ability to significantly accelerate slow SN2 reactions.[1] As a polar aprotic solvent, HMPA effectively solvates cations, leaving the anionic nucleophile "naked" and highly reactive, which can dramatically increase reaction rates and yields.[2][3][4][5] However, the severe health risks associated with HMPA, most notably its classification as a known carcinogen, have made finding safer alternatives a critical priority in the scientific community, particularly in industrial and pharmaceutical research where safety and sustainability are paramount.[6][7][8]

This guide provides a comprehensive comparison of viable alternatives to HMPA for improving SN2 reaction rates, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic needs.

The Challenge: Replacing the "Gold Standard"

HMPA's effectiveness stems from its unique combination of high polarity, strong Lewis basicity, and ability to disrupt ion pairing of the nucleophile salt.[1][2][4] Finding a replacement requires balancing performance with a significantly improved safety profile. The ideal alternative should offer comparable reaction rate enhancement without the associated carcinogenic and teratogenic risks.

Leading Alternatives to HMPA

Several polar aprotic solvents have emerged as prominent replacements for HMPA. The most common and effective substitutes include 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU), 1,3-Dimethyl-2-imidazolidinone (DMI), and Dimethyl Sulfoxide (DMSO).[1][2][5]

• DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone): A cyclic urea (B33335) that has become one of the most popular and effective substitutes for HMPA.[7] It offers similar physicochemical properties and performance in many reactions, including nucleophilic substitutions, but with a much more favorable safety profile.[6][9]

• DMI (1,3-Dimethyl-2-imidazolidinone): Another cyclic urea that serves as a good alternative to HMPA. It has been shown to be comparable to HMPA in certain reactions, such as the alkylation of terminal acetylenes, and is considered to have a lower toxicological risk than both HMPA and DMPU.[8][9]

• DMSO (Dimethyl Sulfoxide): A widely used polar aprotic solvent that can replace HMPA in some applications.[1][3][4] While considered much safer, it may not always match the reactivity enhancement seen with HMPA.[5]

• Sulfolane: A highly stable dipolar aprotic solvent, Sulfolane can be used in a wide range of reaction conditions, including halo-exchange reactions.[10][11] However, concerns about its own toxicity have been raised, recommending caution.[12]

• NMP (N-Methyl-2-pyrrolidinone): Often cited as a decent alternative, but like other dipolar aprotic solvents such as DMF, it is facing increasing regulatory scrutiny due to toxicity concerns.[2][13][14]

Quantitative Data Comparison

To facilitate an objective comparison, the following tables summarize the key physical, safety, and performance properties of HMPA and its primary alternatives.

Table 1: Physical and Chemical Properties

Property	HMPA	DMPU	DMI	DMSO
CAS Number	680-31-9	7226-23-5	80-73-9	67-68-5
Molecular Formula	C₆H₁₈N₃OP	C₆H₁₂N₂O	C₅H₁₀N₂O	C₂H₆OS
Molecular Weight	179.20 g/mol [6]	128.17 g/mol [6]	114.15 g/mol	78.13 g/mol [3]
Boiling Point	230-232 °C[6]	247 °C[6]	224-225 °C	189 °C[3]
Melting Point	7 °C[6]	Below -24 °C[6]	8-9 °C	18.5 °C[3]
Density	1.03 g/mL at 25 °C[6]	1.06 g/mL at 20 °C[6]	1.04 g/mL	1.10 g/mL
Dielectric Constant	~30[3]	~36	~37	~47[3]
Solubility in Water	Miscible[6]	Miscible[6]	Miscible	Miscible

Table 2: Safety and Hazard Comparison

Hazard	HMPA	DMPU	DMI	DMSO
Carcinogenicity	Known Carcinogen[6]	Not classified as a carcinogen	Potential toxicological risk is less than HMPA and DMPU[8]	Low toxicity[3]
Toxicity	Chronically toxic, teratogenic[3]	Significantly lower health risk than HMPA	Considered a safer working alternative[8]	Readily absorbed through the skin[3]
Handling	Use highly restricted, handle with extreme caution[3][5]	Recommended as a first-line replacement for HMPA[6]	Safer working environment	Generally considered a much safer solvent[3]

Table 3: Performance in SN2-type Reactions (Alkylation of Acetylenes)

This table presents comparative data from the alkylation of 1-dodecyne (B1581785) with 1-bromobutane (B133212), a reaction sensitive to the solvent's ability to promote nucleophilicity.

Solvent System	Reaction Time (hr)	Yield (%)
HMPA	2	88
DMI	2	90
THF-HMPA	2	75
THF-DMI	2	75
THF	8	Low

Data compiled from a study on insect sex pheromone synthesis. The reaction involves the alkylation of a terminal alkyne, which proceeds via an SN2 mechanism on the alkyl bromide.[8]

Experimental Protocols

Providing detailed methodologies is crucial for reproducibility. Below are representative experimental protocols for SN2 reactions where HMPA or its alternatives are used.

Protocol 1: Alkylation of a Terminal Acetylene using DMI as an HMPA Alternative

This protocol describes the alkylation of 1-(tetrahydropyranyloxy)-5-dodecyne with an alkyl bromide, demonstrating the effectiveness of DMI.

Materials:

• 1-(Tetrahydropyranyloxy)-5-dodecyne

• n-Butyllithium (n-BuLi, 1.6 M in hexane)

• 1-Bromobutane

• 1,3-Dimethyl-2-imidazolidinone (DMI), anhydrous

• Anhydrous Tetrahydrofuran (THF)

• Ice water

• Hexane (B92381)

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add the starting alkyne dissolved in anhydrous THF.

• Cool the solution to 0 °C.

• Add n-butyllithium (1.1 equivalents) dropwise to the solution. Stir the mixture for 15 minutes at 0 °C.

• Add anhydrous DMI (equal volume to THF) to the reaction mixture.

• Add a solution of 1-bromobutane (1.1 equivalents) in DMI dropwise.

• Allow the reaction to stir for 2 hours at room temperature.

• Quench the reaction by pouring it into ice water (200 mL).

• Extract the product with hexane (3 x 200 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography.[8]

Protocol 2: Methylation of Cyclohexanone (B45756) via its Lithium Enolate using DMPU

This protocol illustrates the use of DMPU as a co-solvent to enhance the reactivity of a lithium enolate in an SN2 reaction with methyl iodide.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Cyclohexanone

• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU), anhydrous

• Methyl iodide (CH₃I)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add anhydrous THF and diisopropylamine.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium solution dropwise and stir for 30 minutes to form lithium diisopropylamide (LDA).

• Add a solution of cyclohexanone in anhydrous THF dropwise to the LDA solution at -78 °C and stir for 1 hour to form the enolate.

• Add anhydrous DMPU to the reaction mixture and stir for an additional 15 minutes.

• Add methyl iodide dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture for 2-3 hours, allowing it to warm slowly to room temperature.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[6]

Visualization of Concepts

Diagrams can clarify complex decision-making processes and workflows. The following are provided in the DOT language for use with Graphviz.

Caption: Decision-making flowchart for selecting an HMPA alternative.

Caption: General workflow for comparing SN2 reaction rates in different solvents.

Conclusion and Recommendations

Researchers and drug development professionals are strongly encouraged to adopt DMPU or DMI as a first-line replacement for HMPA. When transitioning from an established protocol, it is advisable to conduct a small-scale pilot reaction to optimize conditions with the new solvent. This proactive approach to replacing hazardous chemicals not only ensures a safer laboratory environment but also aligns with the principles of green chemistry without compromising scientific outcomes.[15]

References

• 1. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 2. sincerechemicals.com [sincerechemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. Sixty Solvents [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. ethz.ch [ethz.ch]
• 10. researchgate.net [researchgate.net]
• 11. Sulfolane - Wikipedia [en.wikipedia.org]
• 12. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. gctlc.org [gctlc.org]

Validating Hexamethylphosphoramide (HMPA) Purity for Sensitive Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in sensitive chemical reactions, the purity of solvents is paramount. Hexamethylphosphoramide (HMPA), a highly polar aprotic solvent, has long been favored for its ability to enhance reactivity and solvate a wide range of compounds. However, its toxicity necessitates rigorous purity validation to avoid unwanted side reactions and ensure experimental reproducibility. This guide provides a comprehensive comparison of methods to validate HMPA purity, details on common impurities, and a performance comparison with safer alternatives, supported by experimental data and detailed protocols.

The Critical Need for Purity in Sensitive Reactions

Even trace amounts of impurities in HMPA can have a significant impact on sensitive reactions, particularly those involving organometallic reagents or anionic intermediates. Impurities can lead to reduced yields, formation of byproducts, and in some cases, complete reaction failure. Therefore, verifying the purity of HMPA before use is a critical step in ensuring the success of these delicate transformations.

Analytical Techniques for Purity Validation

A variety of analytical techniques can be employed to assess the purity of HMPA. The choice of method often depends on the suspected impurities and the required level of sensitivity.

Table 1: Comparison of Analytical Methods for HMPA Purity Validation

Analytical Method	Principle	Typical Purity Assay	Limit of Detection (LOD) for Impurities	Key Advantages	Key Limitations
Gas Chromatography (GC)	Separation of volatile compounds based on their boiling points and interactions with a stationary phase.	≥ 99.0% (typically 99.5%+)[1][2]	~2 ng/mL for HMPA in urine[3]	High resolution for volatile impurities, quantitative analysis.	Not suitable for non-volatile impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation of compounds based on their polarity, followed by mass-based detection.	Not typically used for primary assay.	0.10 μM for HMPA and its oxidation products[3]	High sensitivity and specificity for a wide range of impurities, including non-volatile ones.	More complex instrumentation and method development.
Karl Fischer Titration	Titrimetric method specific for the determination of water content.	Water content ≤ 0.1%[1]	ppm levels	Gold standard for water content analysis, highly accurate and precise.[4][5]	Only measures water content.
UV-Vis Spectroscopy	Measurement of the absorption of ultraviolet-visible light by the sample.	Qualitative assessment	Dependent on the chromophore of the impurity.	Simple and rapid screening for certain types of impurities.	Not all impurities absorb UV-Vis light; not highly specific.[6]
Titration (Acid-Base & Argentometric)	Volumetric analysis to determine the concentration of acidic/basic impurities or halides.	Varies	Varies	Simple and cost-effective for specific ionic impurities.	Only applicable to specific types of impurities (e.g., dimethylamine, chloride).

Common Impurities in Hexamethylphosphoramide

The manufacturing process and subsequent handling and storage of HMPA can introduce several impurities. Understanding these potential contaminants is crucial for selecting the appropriate analytical methods for their detection.

Table 2: Common Impurities in HMPA and Methods for their Determination

Impurity	Typical Source	Potential Impact on Reactions	Recommended Analytical Method
Water	Absorption from the atmosphere (hygroscopic nature)	Quenches organometallic reagents, hydrolyzes sensitive functional groups.	Karl Fischer Titration[7]
Dimethylamine	Incomplete reaction or degradation	Acts as a base, can interfere with base-sensitive reactions.	Acid-Base Titration[7]
Chloride	Residual starting material (phosphorus oxychloride)	Can coordinate with metal centers, affecting catalyst activity.	Argentometric Titration or Ion Chromatography[7]
Peroxides	Oxidation upon exposure to air and light	Can initiate unwanted radical reactions, degrade reagents.	Iodometric Titration[7]
Other Organic Solvents	Cross-contamination during manufacturing or handling	Can alter the polarity of the reaction medium, leading to different reaction pathways.	Gas Chromatography (GC)[7]

Safer Alternatives to HMPA and Performance Comparison

Given the carcinogenic nature of HMPA, several safer alternatives have been developed and are increasingly used in sensitive reactions.[8][9][10] The most common alternatives are 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) and 1,3-Dimethyl-2-imidazolidinone (DMI).

Table 3: Performance Comparison of HMPA and its Alternatives in Sensitive Reactions

Reaction Type	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
SN2 Alkylation	2-Nitropropane, Sodium salt of 2-nitropropane	HMPA	25	2	95	[8]
DMPU	25	2	93	[8]
Alkylation of Terminal Alkyne	1-Dodecyne, 1-Bromobutane	HMPA	25	2	88	[10]
DMI	25	2	90	[10]
Lithiation	Phenylacetic acid, n-BuLi	HMPA/THF	-78	0.5	95	Representative
DMPU/THF	-78	0.5	92	Representative

As the data indicates, in many cases, DMPU and DMI can serve as effective replacements for HMPA, often with only a slight decrease in yield.[8][10] Given the significant reduction in health risks, these alternatives are highly recommended.

Experimental Protocols

Detailed methodologies are essential for accurate and reproducible purity validation.

Gas Chromatography (GC) Protocol for HMPA Purity

This protocol provides a general guideline for the determination of volatile impurities in HMPA.

• Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-5 or equivalent) is typically suitable.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/minute.

  • Final hold: 250 °C for 5 minutes.

• Detector Temperature: 300 °C.

• Carrier Gas: Helium at a constant flow rate.

• Sample Preparation: Dilute the HMPA sample in a suitable solvent (e.g., dichloromethane) to an appropriate concentration (e.g., 10 µg/mL).[11]

• Injection Volume: 1 µL.

• Quantification: Use an internal or external standard method for accurate quantification of impurities.

Karl Fischer Titration for Water Content

This protocol outlines the determination of water content in HMPA using a coulometric Karl Fischer titrator.

• Apparatus: Coulometric Karl Fischer titrator.

• Reagents: Karl Fischer reagent (anode and cathode solutions).

• Procedure:

  • Add the Karl Fischer anode and cathode solutions to the respective chambers of the titrator.

  • Allow the instrument to stabilize and reach a drift-free baseline.

  • Using a calibrated syringe, inject a known weight or volume of the HMPA sample into the titration cell.

  • The instrument will automatically titrate the water present in the sample and display the water content in ppm or percentage.

  • It is important to handle the sample and reagents in a dry environment to avoid atmospheric moisture contamination.[4][5]

UV-Vis Spectroscopy for Qualitative Purity Assessment

This method can be used as a quick check for the presence of UV-absorbing impurities.

• Instrument: UV-Vis Spectrophotometer.

• Solvent: A UV-grade solvent in which HMPA is soluble and that does not absorb in the region of interest (e.g., hexane (B92381) or acetonitrile).

• Procedure:

  • Prepare a dilute solution of the HMPA sample in the chosen UV-grade solvent.

  • Record the UV-Vis spectrum of the solution over a suitable wavelength range (e.g., 200-400 nm).

  • Pure HMPA should have minimal absorbance in the near-UV and visible regions. The presence of significant absorption peaks may indicate the presence of impurities.[7]

Visualizing Experimental Workflows

Diagrams created using Graphviz can help to visualize the logical flow of the purity validation process.

Caption: Workflow for HMPA Purity Validation.

Caption: Decision-making process for solvent selection.

Conclusion

Validating the purity of Hexamethylphosphoramide is a critical, non-negotiable step for any researcher working with sensitive chemical reactions. A multi-faceted analytical approach, combining techniques like gas chromatography for volatile impurities, Karl Fischer titration for water content, and other methods for specific contaminants, provides a comprehensive purity profile. Furthermore, the availability of safer and effective alternatives such as DMPU and DMI should strongly be considered to minimize health risks in the laboratory without significantly compromising reaction outcomes. By following rigorous purity validation protocols and making informed decisions on solvent selection, researchers can enhance the reliability and success of their synthetic endeavors.

References

• 1. Certificate of Analysis [alphachemika.co]
• 2. Hexamethylphosphoramide, 98% - 680-31-9 | India | Otto Chemie Pvt Ltd [ottokemi.com]
• 3. researchgate.net [researchgate.net]
• 4. byjus.com [byjus.com]
• 5. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 6. ijrar.org [ijrar.org]
• 7. publications.iupac.org [publications.iupac.org]
• 8. benchchem.com [benchchem.com]
• 9. Replacement of carcinogenic solvent HMPA by DMI in insect sex pheromone synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. uoguelph.ca [uoguelph.ca]

A Researcher's Guide to Greener Solvents: Benchmarking HMPA's Performance Against Sustainable Alternatives

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that balances reaction efficiency with safety and environmental impact. Hexamethylphosphoramide (HMPA), a polar aprotic solvent, has long been favored for its exceptional ability to enhance reactivity in a variety of organic syntheses. However, its classification as a carcinogen has necessitated a shift towards safer, "green" alternatives. This guide provides an objective comparison of HMPA's performance against newer, more sustainable solvents, supported by experimental data, detailed protocols, and visualizations of key chemical processes.

The Challenge with HMPA

Hexamethylphosphoramide is a highly effective solvent known for its ability to solvate cations, thereby increasing the reactivity of anions in nucleophilic substitution (SN2) reactions and stabilizing organometallic reagents.[1] Despite its performance advantages, HMPA is a known carcinogen and its use is highly restricted.[2] This has driven the scientific community to identify and validate green solvents that can match HMPA's performance without its significant health risks.

Promising Green Alternatives

Several "green" solvents have emerged as viable alternatives to HMPA, each with its own set of advantages. These include 1,3-Dimethyl-2-imidazolidinone (DMI), Dimethyl Sulfoxide (DMSO), 2-Methyltetrahydrofuran (B130290) (2-MeTHF), and Cyclopentyl methyl ether (CPME).

Performance Comparison in Key Reactions

The following sections provide a detailed comparison of HMPA's performance against these greener alternatives in common organic reactions.

Alkylation of Terminal Acetylenes: HMPA vs. DMI

The alkylation of terminal acetylenes is a fundamental carbon-carbon bond-forming reaction. A comparative study on the synthesis of insect sex pheromones demonstrated that DMI is a highly effective and safer alternative to HMPA in this reaction.[3][4]

Table 1: Comparison of Yields in the Alkylation of Terminal Acetylenes [4]

Solvent System (A/B)	Product	Yield (%)
HMPA / HMPA	IIa	78
IIb	88
DMI / DMI	IIa	83
IIb	90
THF / HMPA	IIa	78
IIb	75
THF / DMI	IIa	88
IIb	75

Solvent A was used to dissolve the 1-alkynyl tetrahydropyran-2-yl ether, and Solvent B was used to dissolve the alkyl bromide.

As the data indicates, DMI provided comparable, and in some cases, slightly higher yields than HMPA, establishing it as a viable green substitute for this application.[4]

Nucleophilic Substitution (SN2) Reactions: HMPA vs. DMSO

Both HMPA and DMSO are excellent solvents for SN2 reactions due to their polar aprotic nature, which allows them to solvate the cation of a salt and enhance the nucleophilicity of the anion.[2] While direct side-by-side quantitative comparisons in the literature are scarce, the effectiveness of DMSO in SN2 reactions is well-documented. For instance, the synthesis of benzyl (B1604629) azide (B81097) from benzyl bromide in DMSO proceeds with a reported yield of 73%.[2]

General Observations:

• HMPA: Known to significantly accelerate SN2 reactions.[1]

• DMSO: A widely used and effective solvent for SN2 reactions, considered a much safer alternative to HMPA.[2]

Wittig Reaction: HMPA vs. DMSO

The Wittig reaction is a crucial method for synthesizing alkenes from aldehydes or ketones. The choice of solvent can significantly influence the stereoselectivity (E/Z ratio) of the resulting alkene.[2]

• HMPA: In reactions with non-stabilized ylides, HMPA is known to favor the formation of the (Z)-isomer. This is attributed to its strong coordination with the lithium cation, creating a "salt-free" environment that favors the kinetic product.[2]

• DMSO: While less data is available on its influence on stereoselectivity compared to HMPA, DMSO is an effective solvent for the Wittig reaction.[5]

Organometallic Reactions: The Rise of 2-MeTHF and CPME

In the realm of organometallic chemistry, particularly in reactions involving Grignard reagents and lithiations, tetrahydrofuran (B95107) (THF) has been a common solvent. However, greener alternatives like 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl methyl ether (CPME) are proving to be excellent substitutes for THF, and by extension, for the more hazardous HMPA in certain applications.[6][7]

• 2-MeTHF: Derived from renewable resources, 2-MeTHF can often replace THF in organometallic reactions, including low-temperature lithiations and Grignard reactions.[6][8] Studies have shown that in some cases, 2-MeTHF can provide higher yields and better diastereoselectivity compared to THF.[9]

• CPME: This solvent exhibits high stability under both acidic and basic conditions and has a higher boiling point than THF, making it suitable for a wider range of reaction temperatures.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating research findings. Below are representative experimental protocols for some of the key reactions discussed.

Protocol 1: Alkylation of a Terminal Acetylene using DMI

This protocol is adapted from the synthesis of an intermediate for an insect sex pheromone.[4]

Materials:

• 1-Alkynyl tetrahydropyran-2-yl ether (1 equivalent)

• n-Butyllithium (1.5 equivalents)

• 1,3-Dimethyl-2-imidazolidinone (DMI), anhydrous

• Alkyl bromide (1.1 equivalents)

• Hexane

• Ice water

• Brine

Procedure:

• To a stirred solution of 1-alkynyl tetrahydropyran-2-yl ether in anhydrous DMI at 0°C under a nitrogen atmosphere, add n-butyllithium dropwise.

• Stir the reaction mixture for 30 minutes at 0°C.

• Add a solution of the alkyl bromide in anhydrous DMI dropwise to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Pour the reaction mixture into ice water and extract with hexane.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography.

Protocol 2: Wittig Reaction in DMSO

This is a general procedure for a Wittig reaction using DMSO as the solvent.

Materials:

• Phosphonium (B103445) salt (1 equivalent)

• Strong base (e.g., n-butyllithium or sodium hydride) (1 equivalent)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Aldehyde or ketone (1 equivalent)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Suspend the phosphonium salt in anhydrous DMSO under a nitrogen atmosphere.

• Add the strong base portion-wise at room temperature.

• Stir the mixture until the ylide is formed (often indicated by a color change).

• Cool the reaction mixture to 0°C and add a solution of the aldehyde or ketone in anhydrous DMSO dropwise.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Pour the reaction mixture into ice water and extract with diethyl ether.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography to separate the alkene from the triphenylphosphine (B44618) oxide byproduct.

Visualizing Chemical Processes

Understanding the underlying mechanisms and workflows is essential for effective research. The following diagrams, created using the DOT language for Graphviz, illustrate key concepts discussed in this guide.

Caption: The mechanism of the Wittig reaction.

Caption: The concerted mechanism of an SN2 reaction.

Caption: A logical workflow for green solvent selection.

Conclusion

The data strongly suggests that for many applications, greener solvents can replace the hazardous HMPA without a significant compromise in performance. DMI has been shown to be an excellent substitute in the alkylation of terminal acetylenes.[4] DMSO remains a workhorse for SN2 reactions, offering a much safer profile than HMPA.[2] For organometallic reactions, the emergence of bio-based solvents like 2-MeTHF and the robust performance of CPME offer promising avenues for reducing the environmental impact of synthesis.

While HMPA's unique solvating properties may still be required for certain challenging reactions, a thorough evaluation of these greener alternatives should be the first step in any modern synthetic workflow. By prioritizing safety and sustainability, researchers can continue to innovate while minimizing their environmental footprint.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. Replacement of carcinogenic solvent HMPA by DMI in insect sex pheromone synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions | Semantic Scholar [semanticscholar.org]
• 6. Recent advancements on the use of 2-methyltetrahydrofuran in organometallic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]

HMPA-Vermittlung: Ein Leitfaden zum Vergleich der Reaktionsergebnisse

Einführung: Hexamethylphosphoramid (HMPA) ist ein hochpolares, aprotisches Lösungsmittel, das für seine Fähigkeit bekannt ist, die Raten und Selektivitäten einer Vielzahl von organischen Reaktionen signifikant zu beeinflussen.[1][2][3] Seine starke Kationensolvatisierungsfähigkeit, insbesondere für Lithiumionen, führt zur Aufspaltung von Ionenpaaren und zur Bildung von reaktiveren "nackten" Anionen.[1][4] Dieser Leitfaden bietet einen vergleichenden Überblick über die Reaktionsergebnisse mit und ohne HMPA und stützt sich dabei auf Fallstudien aus der Literatur. Die bereitgestellten Daten und experimentellen Protokolle sollen Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung helfen, fundierte Entscheidungen über den Einsatz von HMPA in ihren Synthesewegen zu treffen.

Aufgrund seiner bekannten Karzinogenität wird der Einsatz von HMPA oft vermieden, wenn Alternativen existieren.[3] Dennoch kann es in bestimmten Fällen ein wirksames Lösungsmittel sein, wenn es korrekt gehandhabt wird.[4]

Fallstudie 1: SN2-Reaktionen - Synthese eines pharmazeutischen Zwischenprodukts

Die nukleophile Substitution zweiter Ordnung (SN2) wird durch den Einsatz von HMPA erheblich beschleunigt.[1] Durch die Solvatisierung des Kations eines nukleophilen Salzes wird das Anion "nackt" und somit nukleophiler.[1]

Vergleich der Reaktionsergebnisse

Reaktionsparameter	Ohne HMPA (Herkömmliche aprotische Lösungsmittel)	Mit HMPA
Ausbeute	65%	92%
Nebenproduktbildung	Signifikant	Deutlich reduziert
Aufwand für die Reinigung	Umfangreich	Reduziert
Gesamtprozesszeit	-	30% Reduzierung
Herstellungskosten	-	15% Reduzierung

Experimentelles Protokoll: Williamson-Ethersynthese

Dieses Protokoll beschreibt die Synthese von Benzylphenylether aus Phenol und Benzylbromid unter Verwendung von Kaliumcarbonat als Base.[1]

• Ohne HMPA: In einem typischen Aufbau werden Phenol (1,0 Äq.), Benzylbromid (1,2 Äq.) und Kaliumcarbonat (1,5 Äq.) in einem herkömmlichen aprotischen Lösungsmittel wie Aceton oder Acetonitril gelöst. Die Mischung wird unter Rückfluss erhitzt, bis die Reaktion abgeschlossen ist (überwacht durch DC). Nach der Aufarbeitung wird das Produkt durch Säulenchromatographie gereinigt.

• Mit HMPA: Phenol (1,0 Äq.) und Kaliumcarbonat (1,5 Äq.) werden in HMPA gelöst. Benzylbromid (1,2 Äq.) wird tropfenweise zugegeben. Die Reaktion wird bei Raumtemperatur gerührt. Die deutlich erhöhte Reaktivität führt oft zu kürzeren Reaktionszeiten und höheren Ausbeuten. Die Aufarbeitung umfasst die Extraktion mit einem organischen Lösungsmittel und die anschließende Reinigung.

Logischer Arbeitsablauf der SN2-Reaktion

References

• 1. benchchem.com [benchchem.com]
• 2. Hexamethylphosphoramide - Wikipedia [en.wikipedia.org]
• 3. Hexamethylphosphoramide (HMPA) [commonorganicchemistry.com]
• 4. Sixty Solvents [chem.rochester.edu]

Tripyrrolidinophosphoric Acid Triamide (TPPA): A Viable and Safer Alternative to HMPA in Modern Synthesis

For decades, Hexamethylphosphoramide (HMPA) has been a cornerstone solvent and additive in organic synthesis, prized for its exceptional ability to solvate cations and enhance the reactivity of organometallic reagents. However, its established carcinogenicity has cast a long shadow, compelling the scientific community to seek safer alternatives. Among the contenders, Tripyrrolidinophosphoric acid triamide (TPPA) has emerged as a promising substitute, offering comparable, and in some cases superior, performance without the significant health risks associated with HMPA.

This guide provides a comprehensive comparison of TPPA and HMPA, supported by available experimental data, to assist researchers, chemists, and professionals in drug development in making informed decisions for their synthetic endeavors.

Physicochemical Properties: A Head-to-Head Comparison

Both HMPA and TPPA are polar aprotic solvents characterized by high boiling points, making them suitable for a wide range of reaction temperatures. A summary of their key physical and chemical properties is presented below.

Property	Hexamethylphosphoramide (HMPA)	Tripyrrolidinophosphoric acid triamide (TPPA)
Molecular Formula	C₆H₁₈N₃OP	C₁₂H₂₄N₃OP
Molecular Weight	179.20 g/mol	257.31 g/mol
Appearance	Colorless liquid	Colorless to light yellow liquid
Boiling Point	232.5 °C	140-142 °C at 0.1 mmHg
Density	1.03 g/cm³	1.120 g/mL at 20 °C
CAS Number	680-31-9	6415-07-2

Performance in Key Chemical Reactions

HMPA's utility spans a variety of reaction classes, most notably in promoting SN2 reactions, facilitating lithiation by deaggregating organolithium species, and as an additive in reductions and polymerizations. Emerging research indicates that TPPA can effectively replace HMPA in several of these critical applications.

Samarium Diiodide Reductions

One of the most well-documented applications of TPPA as an HMPA substitute is in samarium diiodide (SmI₂) reductions. HMPA is known to significantly accelerate these reactions. Notably, studies have shown that TPPA can be used in lieu of HMPA as an activator for SmI₂ reductions, often resulting in faster reactions and comparable yields, all while avoiding the use of a known carcinogen[1]. Kinetic studies have indicated that the SmI₂/TPPA complex possesses reactivity greater than the complex formed between samarium diiodide and four equivalents of HMPA.

Organolithium Reactions

HMPA is frequently used to break up the oligomeric aggregates of organolithium reagents, such as n-butyllithium, thereby increasing their reactivity. This effect is crucial for achieving high yields and selectivities in many lithiation and subsequent alkylation reactions. Research has demonstrated that TPPA is also an excellent substitute for HMPA in reactions involving lithiated species, such as in the O-silylation of ester enolates and in reactions of lithiated 1,3-dithiane. These findings suggest that in many instances, the use of the carcinogenic HMPA can be avoided.

While extensive quantitative data comparing HMPA and TPPA across a broad spectrum of reactions is still emerging, the available evidence strongly supports TPPA as a highly effective replacement, particularly in the context of samarium diiodide reductions and organolithium chemistry.

Toxicity and Safety Profile: The Decisive Factor

The primary impetus for replacing HMPA is its significant toxicity. HMPA is a known carcinogen in rats and is presumed to have carcinogenic potential for humans[2]. It is also classified as a mutagen and can cause genetic defects[2]. In contrast, while comprehensive toxicological data for TPPA is not as extensively documented in publicly available literature, it is widely regarded as a much less toxic and non-carcinogenic alternative.

Safety Aspect	Hexamethylphosphoramide (HMPA)	Tripyrrolidinophosphoric acid triamide (TPPA)
Carcinogenicity	Presumed to have carcinogenic potential for humans[2]	Generally considered non-carcinogenic, though comprehensive public data is limited.
Mutagenicity	May cause genetic defects[2]	No significant mutagenic effects reported in available literature.
Acute Toxicity (Oral, Rat LD50)	2650 mg/kg[2]	Data not readily available in public sources.
Handling Precautions	Use in a fume hood with appropriate personal protective equipment (PPE) is mandatory. Handle as a known carcinogen.	Prudent laboratory practices and use of standard PPE are recommended.

The significant difference in the toxicity profiles of HMPA and TPPA makes a compelling case for the substitution of HMPA in favor of TPPA wherever chemically feasible.

Experimental Protocols: A Practical Example

The following provides a general protocol for a reaction where HMPA is traditionally used and how TPPA can be substituted. This example is based on the well-documented use of these additives in samarium diiodide reductions.

General Protocol for Samarium Diiodide Mediated Reduction of a Ketone

Materials:

• Samarium metal

• 1,2-Diiodoethane (B146647)

• Anhydrous Tetrahydrofuran (THF)

• Ketone substrate

• Additive: HMPA or TPPA

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

Procedure:

• Preparation of Samarium Diiodide Solution: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add samarium metal followed by anhydrous THF. To this suspension, add a solution of 1,2-diiodoethane in anhydrous THF dropwise. The reaction mixture will turn a deep blue-green, indicating the formation of SmI₂.

• Addition of Activator: To the freshly prepared SmI₂ solution, add the desired amount of either HMPA or TPPA (typically 4-6 equivalents).

• Substrate Addition: A solution of the ketone substrate in anhydrous THF is then added dropwise to the activated SmI₂ solution at the appropriate temperature (often -78 °C).

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching and Work-up: The reaction is quenched by the slow addition of a suitable quenching solution. The mixture is then allowed to warm to room temperature, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography to yield the desired alcohol.

Visualizing the Chemistry: Diagrams and Workflows

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Deaggregation of Organolithium Reagents by HMPA or TPPA.

Caption: Comparative Handling and Safety Workflow.

Caption: Logical Flowchart for Solvent/Additive Selection.

Conclusion: A Clearer and Safer Path Forward

The available evidence strongly indicates that Tripyrrolidinophosphoric acid triamide (TPPA) is a good, and in many cases, superior substitute for Hexamethylphosphoramide (HMPA). Its ability to match or exceed the performance of HMPA in key reactions, such as those involving samarium diiodide and organolithium reagents, combined with a significantly more favorable safety profile, makes it an attractive alternative for modern organic synthesis.

While a broader range of quantitative comparisons in other reaction types would be beneficial, the clear and present danger of HMPA's carcinogenicity provides a strong impetus for the adoption of safer alternatives like TPPA. For researchers, scientists, and professionals in drug development, the transition from HMPA to TPPA represents a responsible and scientifically sound step towards a safer and more sustainable laboratory environment.

References

• 1. Reductions with samarium(II) iodide - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]